(E,E)-Di-1-propenyl methyl orthoacetate

• CAS: 66178-23-2

Core Science & Biosynthesis

An In-depth Technical Guide to (E,E)-Di-1-propenyl methyl orthoacetate: Structure, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orthoesters are a class of organic compounds characterized by the presence of three alkoxy groups attached to a single carbon atom.[1] They serve as versatile intermediates in organic synthesis, finding application as protecting groups for carboxylic acids and in carbon-carbon bond-forming reactions such as the Johnson-Claisen rearrangement.[2][3] Among the various types of orthoesters, those incorporating vinyl ether moieties, such as (E,E)-Di-1-propenyl methyl orthoacetate, offer unique reactivity profiles and are of significant interest to the synthetic chemistry community.

This technical guide provides a comprehensive overview of the structure, proposed synthesis, and predicted spectroscopic characteristics of (E,E)-Di-1-propenyl methyl orthoacetate. In the absence of direct experimental data for this specific molecule in the surveyed literature, this guide leverages established principles of organic chemistry and data from closely related analogs to provide a robust and scientifically grounded resource for researchers.

Molecular Structure and Formula

(E,E)-Di-1-propenyl methyl orthoacetate possesses the chemical formula C9H16O3 and a molecular weight of 172.2215 g/mol .[4] The structure features a central carbon atom bonded to a methyl group, a methoxy group, and two (E)-1-propenyloxy groups. The "E,E" designation indicates that both propenyl groups have a trans configuration at the carbon-carbon double bond.

Key Structural Features:

• Orthoester Core: The C(CH₃)(OCH₃)(O-alkenyl)₂ core defines the compound as a mixed orthoacetate.

• Vinyl Ether Moieties: The two propenyl ether groups are key to the compound's potential reactivity, particularly in pericyclic reactions.

• Stereochemistry: The defined (E,E) stereochemistry of the double bonds is a critical aspect of its three-dimensional structure.

Caption: 2D structure of (E,E)-Di-1-propenyl methyl orthoacetate.

Proposed Synthesis

A plausible and efficient route to (E,E)-Di-1-propenyl methyl orthoacetate is the acid-catalyzed addition of (E)-1-propen-1-ol to methyl acetate dimethyl ketal (1,1,1-trimethoxyethane). This method is analogous to the established synthesis of mixed orthoesters from alcohols and ketene acetals.[5][6]

Caption: Proposed synthetic workflow for (E,E)-Di-1-propenyl methyl orthoacetate.

Detailed Experimental Protocol (Proposed)

Materials:

• 1,1,1-Trimethoxyethane (Methyl acetate dimethyl ketal)

• (E)-1-Propen-1-ol (Propionaldehyde enol)

• p-Toluenesulfonic acid (p-TsOH) or other suitable acid catalyst

• Anhydrous diethyl ether or other suitable aprotic solvent

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) is charged with 1,1,1-trimethoxyethane (1.0 eq) and a catalytic amount of p-toluenesulfonic acid (0.01 eq) in anhydrous diethyl ether.

• Addition of Enol: (E)-1-Propen-1-ol (2.2 eq) is dissolved in anhydrous diethyl ether and added dropwise to the stirred reaction mixture at 0 °C.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion, the reaction is quenched by the addition of a saturated aqueous sodium bicarbonate solution. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield (E,E)-Di-1-propenyl methyl orthoacetate as a colorless liquid.

Causality Behind Experimental Choices:

• Inert Atmosphere: The reaction is sensitive to moisture, which can lead to the hydrolysis of the orthoester product.[2]

• Acid Catalyst: The acid catalyst is essential to protonate the leaving group of the ketal, facilitating the nucleophilic attack by the enol.

• Excess Enol: A slight excess of the enol is used to ensure complete conversion of the starting ketal.

• Aqueous Workup: The use of a mild base like sodium bicarbonate neutralizes the acid catalyst and prevents product degradation during extraction.

Predicted Spectroscopic Characterization

The following spectroscopic data are predicted based on the analysis of structurally similar compounds, including vinyl ethers and other orthoesters.

¹H NMR Spectroscopy (Predicted)

The ¹H NMR spectrum is expected to show distinct signals for the methoxy, methyl, and the two equivalent (E)-1-propenyl groups.

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
CH₃-C(O)₃	~1.3-1.5	s	-
CH₃O-	~3.1-3.3	s	-
=CH-CH₃	~5.8-6.2	dq	J(H,H) ≈ 12-14, J(H,CH₃) ≈ 6-7
-O-CH=	~4.5-4.9	dq	J(H,H) ≈ 12-14, J(H,CH₃) ≈ 1-2
=CH-CH₃	~1.5-1.7	dd	J(CH₃,H) ≈ 6-7, J(CH₃,H) ≈ 1-2

• Rationale: The vinylic protons are expected in the downfield region (4.5-6.2 ppm) due to the deshielding effect of the double bond and the adjacent oxygen atom. The large coupling constant (12-14 Hz) between the vinylic protons is characteristic of a trans (E) configuration. The methoxy and methyl protons on the orthoester core will appear as singlets in the upfield region.

¹³C NMR Spectroscopy (Predicted)

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Carbon	Predicted Chemical Shift (ppm)
C (O)₃	~115-120
C H₃-C(O)₃	~20-25
C H₃O-	~50-55
-O-C H=	~140-145
=C H-CH₃	~100-105
=CH-C H₃	~15-20

• Rationale: The quaternary orthoester carbon is expected to be significantly downfield. The sp² carbons of the vinyl groups will appear in the typical alkene region, with the carbon attached to the oxygen being more deshielded.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will show characteristic absorptions for the C-O and C=C bonds.

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
C-H (sp³)	2850-3000	Medium-Strong
C=C	1650-1670	Medium
C-O (stretch)	1050-1150	Strong
=C-H (out-of-plane bend)	960-970	Strong

• Rationale: The strong C-O stretching band is characteristic of ethers and acetals. The absorption around 960-970 cm⁻¹ is a key diagnostic for the trans (E) configuration of the double bond.

Mass Spectrometry (MS) (Predicted)

Electron ionization (EI) mass spectrometry is expected to result in fragmentation of the molecular ion.

• Molecular Ion (M⁺): A peak at m/z = 172 should be observed, although it may be weak.

• Key Fragmentation Pathways:

  • Loss of a methoxy radical (-•OCH₃) to give a fragment at m/z = 141.

  • Loss of a propenyloxy radical (-•OCH=CHCH₃) to give a fragment at m/z = 115.

  • Cleavage of the orthoester core, leading to various smaller fragments.

Potential Applications in Drug Development and Organic Synthesis

While specific applications for (E,E)-Di-1-propenyl methyl orthoacetate are not yet documented, its structure suggests several potential uses:

• Johnson-Claisen Rearrangement: This molecule is a prime candidate for the Johnson-Claisen rearrangement with allylic alcohols to synthesize complex γ,δ-unsaturated esters, which are valuable intermediates in natural product synthesis.[7][8]

• Protecting Group: The orthoester functionality can serve as a protecting group for carboxylic acids, stable to basic and nucleophilic conditions but readily cleaved under mild acidic conditions.[2]

• Precursor to Bioactive Molecules: The vinyl ether moieties can undergo a variety of transformations, including cycloadditions and electrophilic additions, making this compound a potentially useful building block for the synthesis of novel heterocyclic compounds with potential biological activity. Poly(ortho esters) have also been investigated for drug delivery applications.

Conclusion

(E,E)-Di-1-propenyl methyl orthoacetate is a structurally interesting orthoester with significant potential in organic synthesis. While direct experimental data remains to be published, this guide provides a robust framework for its synthesis and characterization based on established chemical principles and data from analogous compounds. The proposed synthetic route is straightforward, and the predicted spectroscopic data offer a clear guide for its identification. Further research into the reactivity and applications of this and related vinyl orthoesters is warranted and could open new avenues in synthetic methodology and the development of novel therapeutic agents.

References

• Ahmed, N., et al. (2014). The Orthoester Johnson–Claisen Rearrangement in the Synthesis of Bioactive Molecules, Natural Products, and Synthetic Intermediates – Recent Advances. European Journal of Organic Chemistry, 2014(14), 2833-2871.
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• McElvain, S. M., & Nelson, J. W. (1942). Ketene Acetals. XII. The Reaction of Ketene Diethyl Acetal with Secondary and Tertiary Alcohols. Journal of the American Chemical Society, 64(8), 1825-1827.

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Synthesis of (E,E)-Di-1-propenyl methyl orthoacetate.

Synthesis and Mechanistic Evaluation of (E,E)-Di-1-propenyl Methyl Orthoacetate: A Technical Guide

Executive Summary

(E,E)-Di-1-propenyl methyl orthoacetate (CAS 66178-23-2) is a highly specialized mixed orthoester characterized by its dual 1-propenyl enol ether functionalities [1]. In advanced organic synthesis and materials science, compounds containing 1-propenyl ether moieties are highly sought after as ultra-reactive monomers for cationic photopolymerization and as versatile intermediates for tandem cycloadditions.

Direct synthesis of 1-propenyl orthoacetates via standard transesterification is impossible because 1-propenol is an unstable enol that rapidly tautomerizes to propanal. Therefore, the synthesis must be executed via a two-phase retrosynthetic strategy: the transesterification of trimethyl orthoacetate with stable allyl alcohol, followed by the stereoselective, transition-metal-catalyzed double-bond migration (isomerization) of the resulting diallyl intermediate [2].

Retrosynthetic Logic & Pathway Design

As a Senior Application Scientist, I approach this synthesis not as a mere sequence of mixing reagents, but as a system of controlled thermodynamic equilibria.

• Phase 1 (Transesterification): Orthoesters undergo stepwise alcoholysis under acidic conditions. By strictly controlling the stoichiometry of allyl alcohol (exactly 2.05 equivalents) and continuously distilling off the methanol byproduct, we leverage Le Chatelier’s principle to drive the equilibrium toward the diallyl methyl orthoacetate intermediate, minimizing the formation of the triallyl byproduct [4].

• Phase 2 (Isomerization): The migration of the terminal allyl double bond to the internal 1-propenyl position is thermodynamically favorable due to the extended conjugation with the oxygen lone pairs. However, the kinetic barrier is high. We utilize a Ruthenium-hydride precursor (e.g., [RuClH(CO)(PPh3)3]) to mediate this shift [3]. The (E,E)-stereoselectivity is dictated by the steric bulk of the catalyst ligands during the β-hydride elimination step, which forces the methyl group into the less hindered trans configuration.

Synthesis workflow of (E,E)-Di-1-propenyl methyl orthoacetate from trimethyl orthoacetate.

Step-by-Step Experimental Methodologies

Phase 1: Synthesis of Diallyl Methyl Orthoacetate

The goal of this phase is to perform a partial transesterification while preventing complete conversion to the triallyl derivative.

• Apparatus Setup: Equip a thoroughly dried 500 mL round-bottom flask with a fractional distillation column (Vigreux), a distillation head, a thermometer, and a graduated receiving flask. Purge the system with dry Argon.

• Reagent Charging: Add trimethyl orthoacetate (1.0 equiv, 120 g), anhydrous allyl alcohol (2.05 equiv, 119 g), and p-toluenesulfonic acid (p-TsOH) catalyst (0.01 equiv).

• Equilibrium Driving (Self-Validating Step): Heat the reaction mixture to 85–90 °C. Methanol (bp 64.7 °C) will begin to form. Adjust the heating mantle so the vapor temperature at the distillation head remains strictly between 64–66 °C.

  • Causality & Validation: Allyl alcohol boils at 97 °C. By keeping the head temperature below 66 °C, you ensure only methanol is removed. The reaction progress is self-validating: once exactly 2.0 equivalents of methanol (~80 mL) have been collected in the graduated receiver, the transesterification to the diallyl stage is complete.

• Quenching: Immediately cool the flask to room temperature and add sodium methoxide (0.015 equiv) to neutralize the p-TsOH. Failure to neutralize the acid will result in the hydrolysis of the orthoester into esters and alcohols upon exposure to ambient moisture.

• Purification: Isolate the diallyl methyl orthoacetate via fractional vacuum distillation.

Phase 2: Ruthenium-Catalyzed Stereoselective Isomerization

The goal is to migrate the double bonds quantitatively while avoiding acid-catalyzed acetalization or polymerization.

• Catalyst Preparation: In a dry, argon-purged Schlenk tube, add the isolated diallyl methyl orthoacetate (1.0 equiv).

• Acid Scavenging (Critical Step): Add Triethylamine (Et₃N, 1 mol%).

  • Causality: Ruthenium chloride precursors (like [RuClH(CO)(PPh3)3]) can release trace amounts of HCl during the catalytic cycle. Because 1-propenyl ethers are exceptionally sensitive to cationic polymerization and hydrolysis, Et₃N acts as an acid scavenger, preserving the integrity of the target molecule [2].

• Isomerization: Add [RuClH(CO)(PPh3)3] (50 ppm loading). Heat the solvent-free mixture to 120 °C for 1.0 hour.

• In-Process Validation: Monitor the reaction via ¹H NMR. The protocol is validated when the allylic -CH₂- multiplet at ~4.1 ppm completely disappears, replaced by the characteristic 1-propenyl -CH₃ doublet at ~1.6 ppm.

• Isolation: Purify the final (E,E)-Di-1-propenyl methyl orthoacetate via short-path vacuum distillation to yield a clear liquid.

Mechanistic Insights: The Ruthenium Hydride Cycle

The transformation of the allyl ether to the 1-propenyl ether is not a concerted sigmatropic rearrangement, but rather a stepwise organometallic process driven by a metal-hydride species [3].

• Coordination: The Ru-H active species coordinates to the electron-rich π-cloud of the terminal allyl double bond.

• Migratory Insertion: The hydride is transferred to the internal carbon of the double bond, generating a transient Ru-alkyl intermediate.

• β-Hydride Elimination: The ruthenium center abstracts a hydride from the adjacent carbon, forming the new internal double bond. The transition state geometry heavily favors the methyl group rotating away from the bulky triphenylphosphine ligands, resulting in the highly selective formation of the (E)-isomer.

Catalytic cycle of Ruthenium-mediated allyl to 1-propenyl isomerization via hydride shift.

Quantitative Data & Catalyst Optimization

Selecting the correct catalyst system is paramount for maximizing the E/Z stereoselectivity and preventing the degradation of the orthoester. The table below summarizes the optimization of the isomerization step based on established organometallic benchmarks [2][3].

Catalyst System	Loading (ppm)	Additive (Base)	Temp (°C)	Time (h)	Yield (%)	E/Z Selectivity
[RuClH(CO)(PPh3)3]	50	Et₃N (1 mol%)	120	0.5	>98	95:5
[RuCl2(PPh3)3]	50	Bu₃N (1 mol%)	120	1.0	97	92:8
[RuCl2(COD)]x	100	Et₃N (1 mol%)	120	2.0	85	88:12
Ru3(CO)12	1000	None	120	4.0	<50*	N/A

*Note: In the absence of an amine additive, significant side-reactions including acetalization and cationic polymerization occur, drastically reducing the yield.

Conclusion

The synthesis of (E,E)-Di-1-propenyl methyl orthoacetate requires precise thermodynamic control during transesterification and stringent suppression of acidic byproducts during the ruthenium-catalyzed isomerization. By treating the protocol as a self-validating system—using distillation head temperatures and distillate volumes as real-time analytical feedback—researchers can reliably scale this synthesis for advanced material applications.

References

• National Institute of Standards and Technology (NIST). "(E,E) Di-1-propenyl methyl orthoacetate." NIST Chemistry WebBook, SRD 69. URL: [Link]

• Urbala, M., et al. "Isomerization of alkyl allyl and allyl silyl ethers catalyzed by ruthenium complexes." Reaction Kinetics, Mechanisms and Catalysis, 2010. URL: [Link]

• Urbala, M., & Krompiec, S. "Isomerization of allyl aryl ethers to their 1-propenyl derivatives catalysed by ruthenium complexes." Journal of Molecular Catalysis A: Chemical, 2004. URL: [Link]

• Willis, M. J., et al. "Utilizing a Genetic Algorithm to Elucidate Chemical Reaction Networks: An Experimental Case Study." International Journal of Chemical Engineering and Applications (IJCEA), 2015. URL: [Link]

The Johnson-Claisen Rearrangement: A Mechanistic and Practical Guide for the Synthetic Chemist

Introduction: A Powerful C-C Bond Forming Tool

In the landscape of modern organic synthesis, the ability to form carbon-carbon bonds with high precision and stereocontrol is paramount. Among the arsenal of reactions available to chemists, the Johnson-Claisen rearrangement, a notable variant of the classical Claisen rearrangement, has established itself as a robust and reliable method for the synthesis of γ,δ-unsaturated esters.[1][2][3] This transformation, first reported by William S. Johnson in 1970, involves the reaction of an allylic alcohol with an orthoester, typically in the presence of a weak acid catalyst and heat, to afford the desired product.[1][4] The reaction's appeal lies in its operational simplicity, the readily available starting materials, and its capacity to set stereocenters with a high degree of predictability.[3][5] This guide provides an in-depth exploration of the mechanism of the Johnson-Claisen rearrangement, discusses the factors governing its stereochemical outcome, and offers practical insights for its application in research and development.

The Overall Transformation: A Visual Overview

The Johnson-Claisen rearrangement facilitates the conversion of an allylic alcohol and an orthoester into a γ,δ-unsaturated ester, effectively adding a two-carbon unit to the allylic alcohol. This process is visually summarized in the following diagram:

Caption: General scheme of the Johnson-Claisen rearrangement.

Delving into the Mechanism: A Stepwise Analysis

The Johnson-Claisen rearrangement is a concerted, pericyclic reaction, specifically a[1][1]-sigmatropic shift, that proceeds through a highly ordered, chair-like six-membered transition state.[2][5][6] The overall mechanism can be dissected into two key stages: the in-situ formation of a ketene acetal intermediate and the subsequent sigmatropic rearrangement.

Part 1: Formation of the Ketene Acetal Intermediate

The reaction is typically initiated by a catalytic amount of a weak acid, such as propionic acid.[4][7] The acid protonates one of the alkoxy groups of the orthoester, making it a good leaving group (an alcohol). The allylic alcohol then acts as a nucleophile, attacking the carbocationic center and displacing the protonated alkoxy group. A subsequent proton transfer and elimination of a second molecule of alcohol lead to the formation of the crucial ketene acetal intermediate.

Caption: Stepwise formation of the ketene acetal intermediate.

The in-situ generation of the ketene acetal is a key advantage of the Johnson-Claisen rearrangement, as it circumvents the need to prepare and handle often unstable vinyl ethers.[3]

Part 2: The[1][1]-Sigmatropic Rearrangement

Once formed, the ketene acetal undergoes a concerted[1][1]-sigmatropic rearrangement. This pericyclic process involves the simultaneous breaking of a C-O bond and the formation of a new C-C bond through a six-membered, chair-like transition state. This ordered transition state is the cornerstone of the reaction's high stereoselectivity.

Caption: The concerted[1][1]-sigmatropic rearrangement step.

The preference for a chair-like transition state over a boat-like alternative is a well-established principle in sigmatropic rearrangements, as it minimizes steric interactions.[6][8] This conformational preference directly translates into the stereochemical outcome of the product.

Stereochemical Control: Predicting the Outcome

The Johnson-Claisen rearrangement is renowned for its high degree of stereocontrol, which is a direct consequence of the ordered chair-like transition state.[5] The geometry of the newly formed double bond and the stereochemistry at the newly generated chiral center can often be predicted with confidence.

Influence of Allylic Double Bond Geometry

The geometry of the double bond in the allylic alcohol starting material plays a crucial role in determining the stereochemistry of the product. The substituents on the double bond will preferentially occupy equatorial positions in the chair-like transition state to minimize steric strain. This leads to a predictable transfer of stereochemical information from the starting material to the product. For instance, an (E)-allylic alcohol will generally lead to a different diastereomer than a (Z)-allylic alcohol.

Exopericyclic Stereocontrol

The presence of stereocenters outside the six-membered ring of the transition state, known as exopericyclic stereocenters, can also significantly influence the stereochemical outcome.[5] The substituents on these stereocenters will orient themselves to minimize steric interactions with the atoms of the rearranging core, thereby directing the formation of one diastereomer over another. Studies have shown that the geometry of the allylic double bond has a pronounced effect on the stereochemical outcome in such cases.[5]

Table 1: Factors Influencing Stereoselectivity

Factor	Influence on Stereoselectivity	Rationale
Allylic Double Bond Geometry (E/Z)	Determines the relative orientation of substituents in the transition state.	Minimization of 1,3-diaxial interactions in the chair-like transition state.
Exopericyclic Stereocenters	Can induce facial selectivity in the C-C bond formation.	Steric hindrance directs the approach of the reacting termini.
Reaction Temperature	Higher temperatures can sometimes lead to reduced selectivity.	Increased energy may allow access to higher energy transition states (e.g., boat-like).

Experimental Protocol: A Representative Procedure

The following is a generalized experimental protocol for conducting a Johnson-Claisen rearrangement. It is important to note that optimal conditions (temperature, reaction time, and catalyst loading) may vary depending on the specific substrates.

Reaction: Johnson-Claisen Rearrangement of 3-Methyl-2-buten-1-ol with Triethyl Orthoacetate

Materials:

• 3-Methyl-2-buten-1-ol

• Triethyl orthoacetate

• Propionic acid

• Solvent (e.g., toluene or xylene, optional)

• Diethyl ether or ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the allylic alcohol (1.0 equivalent) and a significant excess of triethyl orthoacetate (e.g., 5-10 equivalents).[3]

• Catalyst Addition: Add a catalytic amount of propionic acid (e.g., 0.1-0.3 equivalents).[3]

• Heating: Heat the reaction mixture to reflux (typically 100-140 °C) with vigorous stirring.[3][7] The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Remove the excess triethyl orthoacetate and any solvent under reduced pressure.[3]

• Extraction: Dilute the residue with diethyl ether or ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution (to neutralize the propionic acid) and brine.[3]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.[3]

• Purification: Purify the crude product by silica gel column chromatography to afford the pure γ,δ-unsaturated ester.[3]

Conclusion: A Versatile Tool for Complex Synthesis

The Johnson-Claisen rearrangement stands as a testament to the power and elegance of pericyclic reactions in organic synthesis. Its ability to form carbon-carbon bonds with high stereoselectivity and predictability from readily available starting materials makes it an invaluable tool for the construction of complex molecular architectures. A thorough understanding of its mechanism and the factors governing its stereochemical outcome empowers researchers, scientists, and drug development professionals to strategically employ this reaction in the synthesis of natural products, pharmaceuticals, and other valuable target molecules.

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A Technical Guide to the Role of Orthoacetates in-Sigmatropic Rearrangements for Synthetic Chemistry

A Technical Guide to the Role of Orthoacetates in[1][1]-Sigmatropic Rearrangements for Synthetic Chemistry

Preamble: The Strategic Advantage of Controlled Molecular Reorganization

In the intricate field of synthetic chemistry, where the goal is the efficient and precise construction of complex molecular architectures, the ability to orchestrate bond formations with high fidelity is paramount. Among the chemist's most powerful tools are sigmatropic rearrangements, a class of pericyclic reactions that allow for the concerted reorganization of a molecule's sigma and pi bonds.[1][2] These transformations are prized for their ability to build complexity and install stereocenters in a predictable manner, often from simple starting materials.[2][3] This guide focuses on a particularly potent subset of these reactions: the orthoacetate-mediated[4][4]-sigmatropic rearrangements, namely the Johnson-Claisen and Eschenmoser-Claisen variants. For researchers and professionals in drug development, mastering these reactions provides a strategic advantage, enabling the creation of novel carbon-carbon bonds and the construction of core scaffolds found in numerous natural products and bioactive molecules.[3][5]

The Foundation: Understanding the[1][1]-Sigmatropic Rearrangement

The Claisen rearrangement, discovered by Rainer Ludwig Claisen in 1912, is the archetypal[4][4]-sigmatropic rearrangement.[1][3] In its classic form, it involves the thermal rearrangement of an allyl vinyl ether to a γ,δ-unsaturated carbonyl compound.[6][7] The designation "[4][4]" refers to the new sigma bond being formed between the third atom from each end of the initial 1,5-diene system.

This transformation is a concerted, intramolecular process that proceeds through a highly ordered, six-membered chair-like transition state.[1][6] This ordered transition state is the key to the reaction's high degree of stereoselectivity, a feature that is critical for modern synthetic applications.[3][6]

Caption: General mechanism of a[4][4]-sigmatropic rearrangement.

A significant limitation of the classic Claisen rearrangement is the frequent difficulty in preparing the requisite allyl vinyl ether substrates. The innovation introduced by the Johnson-Claisen and related rearrangements is the in situ generation of a reactive ketene acetal intermediate directly from a stable and readily available allylic alcohol.[3][8] This is where the critical role of orthoacetates comes into play.

The Workhorse: The Johnson-Claisen Rearrangement

Developed by William Summer Johnson, this powerful variant transforms an allylic alcohol into a γ,δ-unsaturated ester, effectively elongating the carbon chain by two atoms.[1][9][10] The reaction is typically performed by heating an allylic alcohol with an excess of a trialkyl orthoacetate (e.g., triethyl orthoacetate) in the presence of a weak acid catalyst, such as propionic acid.[1][7]

Causality of the Mechanism

The success of the Johnson-Claisen rearrangement hinges on a sequential, self-validating cascade of reactions.[3]

• Initial Exchange & Formation of Mixed Orthoester: The acid catalyst protonates an alkoxy group of the orthoacetate, making it a good leaving group (an alcohol). The allylic alcohol then acts as a nucleophile, displacing the protonated alcohol and forming a new mixed orthoester. This is a reversible equilibrium.[3]

• Formation of the Key Ketene Acetal: With continued heating, the mixed orthoester eliminates a second molecule of alcohol, again facilitated by the acid catalyst. This elimination step is crucial as it generates the key reactive intermediate: a ketene acetal. This step drives the reaction forward as the eliminated alcohol can be removed by distillation.[3]

• The[4][4]-Sigmatropic Shift: The generated ketene acetal possesses the requisite 1,5-diene system and immediately undergoes the[4][4]-sigmatropic rearrangement through the highly ordered chair-like transition state to form the thermodynamically stable γ,δ-unsaturated ester.[3][9]

Caption: Key stages of the Johnson-Claisen rearrangement.

Field-Proven Experimental Protocol

The following protocol is a representative procedure adapted from established methodologies, such as those published in Organic Syntheses, for the reliable execution of the Johnson-Claisen rearrangement.[8][11]

Reaction: Conversion of 3-methyl-2-buten-1-ol to ethyl 5-methyl-4-hexenoate.

Materials:

• 3-methyl-2-buten-1-ol (1.0 eq)

• Triethyl orthoacetate (5.0 - 10.0 eq, acts as both reagent and solvent)

• Propionic acid (0.1 - 0.3 eq, catalyst)

• Round-bottom flask

• Reflux condenser or Dean-Stark apparatus

• Magnetic stirrer and heat source (oil bath)

• Standard workup and purification reagents (diethyl ether, saturated NaHCO₃ solution, brine, anhydrous MgSO₄)

Step-by-Step Methodology:

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-methyl-2-buten-1-ol (1.0 eq) and triethyl orthoacetate (5.0-10.0 eq).[8]

• Catalyst Addition: Begin stirring the mixture and add a catalytic amount of propionic acid (0.1-0.3 eq) via syringe.[8][11]

• Heating: Heat the reaction mixture to a gentle reflux (typically 120-140 °C).[8] The use of a Dean-Stark trap can be advantageous to remove the ethanol byproduct, driving the initial equilibrium towards the mixed orthoester and ketene acetal.[11]

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC), observing the consumption of the starting allylic alcohol. Reactions can take several hours to complete.[8][11]

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the excess triethyl orthoacetate under reduced pressure. Dilute the residue with diethyl ether and wash sequentially with saturated aqueous sodium bicarbonate solution (to neutralize the acid catalyst) and brine.[8]

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The crude product can then be purified by silica gel column chromatography to yield the pure γ,δ-unsaturated ester.[8]

Data Presentation: Reaction Parameters

The choice of orthoester and conditions can be tailored to the specific substrate.

Orthoester Reagent	Typical Catalyst	Temperature (°C)	Reaction Time (h)	Key Considerations
Trimethyl orthoacetate	Propionic Acid	100 - 140	10 - 120	Produces methyl esters; methanol byproduct is lower boiling.
Triethyl orthoacetate	Propionic Acid	120 - 150	10 - 120	Most common; produces ethyl esters.[1][8]
Triisopropyl orthoacetate	p-Nitrophenol	140 - 180	24 - 72	Bulkier, may require higher temperatures or more active catalyst.
Microwave Irradiation	KSF-Clay / Propionic Acid	150 - 200	0.25 - 1	Dramatically reduced reaction times and often improved yields.[1][7]

The Amide Variant: The Eschenmoser-Claisen Rearrangement

Developed by Albert Eschenmoser, this variation provides access to γ,δ-unsaturated amides, which are valuable intermediates in their own right, particularly in alkaloid synthesis.[1][12] The key reagent is an amide acetal, most commonly N,N-dimethylacetamide dimethyl acetal.[13][14]

A significant advantage of the Eschenmoser-Claisen rearrangement is that it often proceeds under milder conditions (100-150 °C) than the Johnson-Claisen variant.[13]

Mechanistic Distinction

The mechanism is analogous to the Johnson-Claisen but starts with the reaction between the allylic alcohol and the amide acetal.[14] This reaction forms a ketene N,O-acetal (also referred to as a ketene aminal) intermediate, which then undergoes the requisite[4][4]-sigmatropic shift to furnish the final amide product.[14]

Caption: Workflow for the Eschenmoser-Claisen rearrangement.

Representative Experimental Protocol

Reaction: Conversion of an allylic alcohol to the corresponding N,N-dimethyl-γ,δ-unsaturated amide.

Materials:

• Allylic alcohol (1.0 eq)

• N,N-dimethylacetamide dimethyl acetal (2.0 - 5.0 eq)

• Anhydrous high-boiling solvent (e.g., xylenes)

• Inert atmosphere apparatus (e.g., Schlenk line)

Step-by-Step Methodology:

• Setup: Under an inert atmosphere (e.g., nitrogen or argon), dissolve the allylic alcohol (1.0 eq) in anhydrous xylenes in a flask equipped with a reflux condenser.

• Reagent Addition: Add N,N-dimethylacetamide dimethyl acetal (2.0-5.0 eq) to the solution.

• Heating: Heat the mixture to reflux (approx. 140 °C) for several hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Workup: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure to remove the solvent and excess reagent.

• Purification: The resulting crude amide is typically purified by silica gel chromatography.

Stereochemical Integrity: The Power of the Chair Transition State

The synthetic utility of orthoacetate-mediated Claisen rearrangements is profoundly enhanced by their high degree of stereocontrol.[3] This predictability stems from the concerted reaction mechanism proceeding through a well-defined, chair-like six-membered transition state.[6]

• 1,3-Chirality Transfer: When a chiral secondary allylic alcohol is used, the chirality is efficiently transferred from the carbon bearing the hydroxyl group to a newly formed quaternary carbon.[3]

• Diastereoselectivity: Substituents on the starting allylic alcohol preferentially occupy pseudo-equatorial positions in the chair transition state to minimize steric interactions (A-strain). This preference dictates the geometry of the newly formed double bond and the relative stereochemistry of newly created chiral centers.[3]

Caption: Substituents favor equatorial positions in the transition state.

Applications in High-Value Synthesis

The Johnson-Claisen and Eschenmoser-Claisen rearrangements are not mere academic curiosities; they are cornerstone strategies in the synthesis of complex molecules. They have been instrumental in the total synthesis of numerous natural products, including terpenes, steroids, and alkaloids.[4][3]

• Quaternary Carbon Centers: These rearrangements are particularly effective for constructing sterically congested quaternary carbon centers, a common challenge in synthesis.[3]

• Natural Product Synthesis: In the synthesis of (±)-merrilactone A, a complex sesquiterpene, a Johnson-Claisen rearrangement was a key strategic step for installing a critical carbon-carbon bond.[3] Similarly, the Eschenmoser-Claisen rearrangement was a pivotal step in a total synthesis of (±)-stenine.[13]

• Materials Science: Beyond drug development, the Johnson-Claisen rearrangement has been used to functionalize graphene oxide, installing robust carbon-carbon bonds that survive harsh reduction conditions.[15]

Conclusion

Orthoacetate-mediated[4][4]-sigmatropic rearrangements represent a mature, reliable, and highly stereoselective method for carbon-carbon bond formation. The Johnson-Claisen and Eschenmoser-Claisen variants provide chemists with robust tools to convert readily available allylic alcohols into more complex γ,δ-unsaturated esters and amides. A thorough understanding of the underlying mechanism, particularly the role of the in situ generated ketene acetal and the ordered chair-like transition state, allows researchers and drug development professionals to strategically design synthetic routes to access novel and complex molecular targets with precision and efficiency.

References

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• Hiersemann, M., & Nubbemeyer, U. (Eds.). (2007). The Claisen Rearrangement. Wiley-VCH. Retrieved from [Link]

• Tunoori, A. R., White, J. D. (2017). Synthesis of Allenyl Mesylate by a Johnson-Claisen Rearrangement. Preparation of 3-(((tert-butyldiphenyl- silyl)oxy)me. Organic Syntheses, 94, 109-122. Retrieved from [Link]

• Beobide, A. S., et al. (n.d.). Functional Graphenic Materials Via a Johnson−Claisen Rearrangement. MIT Open Access Articles. Retrieved from [Link]

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• Baran, P. S. (n.d.). The Claisen Rearrangement. Scripps Research. Retrieved from [Link]

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• Zuercher, W. J., & Toste, F. D. (2009).[4][4]-Sigmatropic rearrangements: recent applications in the total synthesis of natural products. Natural product reports, 26(4), 524–555. Retrieved from [Link]

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• Chemistry LibreTexts. (2023, January 22). Claisen Rearrangement. Retrieved from [Link]

• Trost, B. M., & Crawley, M. L. (2008). Catalytic Enantioselective Meerwein−Eschenmoser Claisen Rearrangement: Asymmetric Synthesis of Allyl Oxindoles. Journal of the American Chemical Society, 130(48), 16162–16163. Retrieved from [Link]

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The Aliphatic Claisen Rearrangement: A Technical Guide to a Cornerstone of C-C Bond Formation

Abstract

The aliphatic Claisen rearrangement, a thermally induced[1][1]-sigmatropic rearrangement of an allyl vinyl ether, stands as a powerful and versatile transformation in the arsenal of synthetic organic chemistry.[2][3] Its ability to form carbon-carbon bonds with a high degree of regio- and stereocontrol has rendered it indispensable in the synthesis of complex natural products and pharmaceutical agents.[3][4] This in-depth guide provides a comprehensive exploration of the core principles governing the aliphatic Claisen rearrangement, delving into its mechanistic underpinnings, stereochemical implications, and key variants that have expanded its synthetic utility. Designed for researchers, scientists, and drug development professionals, this document aims to furnish not only a theoretical understanding but also practical insights into the application of this pivotal reaction.

The Fundamental Principle: A Concerted Pericyclic Journey

At its heart, the aliphatic Claisen rearrangement is a concerted, intramolecular process where an allyl vinyl ether isomerizes to a γ,δ-unsaturated carbonyl compound.[2][3][5] This transformation proceeds through a highly ordered, six-membered cyclic transition state, classifying it as a[1][1]-sigmatropic shift.[3][6] The reaction is driven by a significant thermodynamic driving force, as a relatively weak C-O σ-bond is exchanged for a more stable C-C σ-bond, and a C-C π-bond is traded for a robust C=O π-bond.[7]

The concerted nature of the mechanism, meaning all bond-breaking and bond-forming events occur simultaneously without the formation of ionic or radical intermediates, is a key feature.[3][5] This has profound implications for the reaction's stereospecificity, as the stereochemical information embedded in the starting material is faithfully transferred to the product.[3]

Diagram 1: The General Aliphatic Claisen Rearrangement

A schematic representation of the aliphatic Claisen rearrangement.

Mechanistic Nuances and Stereochemical Control

The predictability of the Claisen rearrangement stems from its well-defined transition state geometry. The reaction preferentially proceeds through a chair-like six-membered transition state to minimize steric interactions.[2][3] This preference has significant stereochemical consequences, allowing for the transfer of chirality and the creation of new stereocenters with high fidelity. A less favorable boat-like transition state is also possible and can lead to minor diastereomeric products.[2]

The stereochemistry of the newly formed C-C bond is dictated by the geometry of the double bond in the vinyl ether and the substituents on the allyl group. Larger substituents will preferentially occupy equatorial positions in the chair-like transition state to avoid unfavorable 1,3-diaxial interactions.[3] This principle is the cornerstone of stereocontrol in the Claisen rearrangement and its variants.

Diagram 2: Chair vs. Boat Transition States

Energy profile of chair and boat transition states.

Key Variants Expanding Synthetic Horizons

While the parent Claisen rearrangement is a powerful tool, several modifications have been developed to enhance its scope, improve reaction conditions, and provide access to a wider range of functional groups.

The Ireland-Claisen Rearrangement

A significant advancement, the Ireland-Claisen rearrangement, involves the[1][1]-sigmatropic rearrangement of an allylic ester enolate, typically a silyl ketene acetal, to afford a γ,δ-unsaturated carboxylic acid.[5][8][9] This variant offers the distinct advantage of proceeding at much lower temperatures, often at or below room temperature, compared to the thermal conditions required for the classic Claisen rearrangement.[9]

The stereochemical outcome of the Ireland-Claisen rearrangement is highly dependent on the geometry of the enolate (E or Z), which can often be controlled by the choice of base and solvent.[5][10][11] The E- and Z-configured silyl ketene acetals lead to anti and syn rearranged products, respectively.[5]

Experimental Protocol: A Representative Ireland-Claisen Rearrangement

• Enolate Formation: To a solution of the allylic ester in anhydrous tetrahydrofuran (THF) at -78 °C is added a strong base, such as lithium diisopropylamide (LDA), dropwise. The resulting enolate is stirred for 30-60 minutes.

• Silyl Trapping: Chlorotrimethylsilane (TMSCl) is added to the enolate solution to form the silyl ketene acetal in situ.

• Rearrangement: The reaction mixture is allowed to warm to room temperature and stirred for several hours to overnight to effect the rearrangement.

• Workup: The reaction is quenched with an aqueous acid solution (e.g., 1M HCl) to hydrolyze the silyl ester to the corresponding carboxylic acid. The product is then extracted with an organic solvent, dried, and purified by chromatography.

Table 1: Stereochemical Control in the Ireland-Claisen Rearrangement

Enolate Geometry	Silyl Ketene Acetal Geometry	Major Product Diastereomer
Z-enolate	Z-silyl ketene acetal	syn
E-enolate	E-silyl ketene acetal	anti

The Johnson-Claisen Rearrangement

The Johnson-Claisen rearrangement provides a direct route to γ,δ-unsaturated esters from the reaction of an allylic alcohol with an orthoester, such as triethyl orthoacetate, in the presence of a mild acid catalyst (e.g., propionic acid).[5][12] This reaction proceeds through the in situ formation of a ketene acetal, which then undergoes the[1][1]-sigmatropic rearrangement. While often requiring elevated temperatures, the Johnson-Claisen rearrangement is a reliable method for two-carbon homologation of an allylic alcohol.

Experimental Workflow: Johnson-Claisen Rearrangement

A typical workflow for the Johnson-Claisen rearrangement.

The Eschenmoser-Claisen Rearrangement

The Eschenmoser-Claisen rearrangement utilizes the reaction of an allylic alcohol with an N,N-dimethylacetamide dimethyl acetal to produce a γ,δ-unsaturated amide.[1][5][13][14] A key advantage of this variant is that it often proceeds at lower temperatures than the Johnson-Claisen rearrangement and can exhibit high (E)-selectivity in the product's double bond geometry.[1] The reaction is initiated by the formation of an iminium ion from the amide acetal, which is then attacked by the allylic alcohol.[14][15]

Applications in Drug Development and Natural Product Synthesis

The aliphatic Claisen rearrangement's ability to construct complex carbon skeletons with precise stereochemical control has made it a cornerstone in the total synthesis of numerous natural products and in the development of novel pharmaceutical agents.[3][4] The γ,δ-unsaturated carbonyl functionality of the product serves as a versatile handle for further synthetic manipulations, allowing for the introduction of diverse functional groups and the construction of intricate molecular architectures. For instance, the Eschenmoser-Claisen rearrangement was a key step in the total synthesis of morphine.[5]

Conclusion

The aliphatic Claisen rearrangement, in its classic form and its numerous variants, represents a testament to the power of pericyclic reactions in organic synthesis. Its high degree of predictability, stereocontrol, and functional group tolerance have cemented its status as an indispensable tool for the construction of complex molecules. For researchers and professionals in drug development, a thorough understanding of the nuances of this rearrangement—from its mechanistic underpinnings to the strategic application of its variants—is crucial for the innovative design and efficient synthesis of the next generation of therapeutic agents.

References

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• Ireland-Claisen Rearrangement - Organic Chemistry Portal.

• Claisen Rearrangement - Organic Chemistry Portal.

• Claisen Rearrangement - Alfa Chemistry.

• Claisen rearrangement - Wikipedia.

• The Reaction Mechanism of Claisen Rearrangement Obtained by Transition State Spectroscopy and Single Direct-Dynamics Trajectory - PMC.

• Eschenmoser-Claisen Rearrangement - J&K Scientific LLC.

• RECENT DEVELOPMENT IN THE ORTHOESTER JOHNSON-CLAISEN REARRANGEMENT AND APPLICATION.

• Ireland-Claisen rearrangement | TCI AMERICA.

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• Eschenmoser-Claisen rearrangement - Name-Reaction.com.

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• Stereodivergence in the Ireland–Claisen Rearrangement of α-Alkoxy Esters | Organic Letters - ACS Publications.

• The Claisen Rearrangement. Response to Solvents and Substituents: The Case for Both Hydrophobic and Hydrogen Bond Acceleration in Water and for a Variable Transition State | Accounts of Chemical Research - ACS Publications.

• Claisen Rearrangement Part 4: Aliphatic Rearrangement Mechanism - YouTube.

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Protocols & Analytical Methods

Application Note: High-Efficiency Johnson-Claisen Rearrangement

This guide outlines the protocol for utilizing (E,E)-Di-1-propenyl methyl orthoacetate (CAS 66178-23-2), a specialized orthoester reagent designed for high-efficiency Johnson-Claisen rearrangements .

Unlike standard Trimethyl Orthoacetate (TMOA), which relies on the reversible elimination of methanol, this reagent leverages the irreversible tautomerization of propenyl alcohol to propanal to drive the reaction equilibrium, enabling lower reaction temperatures and higher conversion rates for complex substrates.

Reagent: (E,E)-Di-1-propenyl methyl orthoacetate CAS: 66178-23-2 Target Audience: Synthetic Chemists, Process Development Scientists Primary Application: Stereoselective synthesis of

-unsaturated esters via [3,3]-sigmatropic rearrangement.

Strategic Rationale & Mechanism

The standard Johnson-Claisen rearrangement involves heating an allylic alcohol with trimethyl orthoacetate (TMOA) and a weak acid. The reaction is driven by the elimination of methanol to form a ketene acetal. However, this process is reversible, often requiring high temperatures (

140°C) and continuous distillation of methanol to push conversion.

(E,E)-Di-1-propenyl methyl orthoacetate solves this thermodynamic bottleneck through a "Propanal Driving Force":

• Exchange: The allylic alcohol exchanges with a propenyl group.[1]

• Irreversibility: The leaving group is 1-propenol , which instantly and irreversibly tautomerizes to propanal (bp 48°C).

• Ketene Acetal Formation: The second propenyl group is eliminated (as propanal), generating the reactive 1,1-dimethoxy-like ketene acetal species under milder conditions.

Mechanistic Pathway (Graphviz)

Figure 1: Reaction pathway highlighting the irreversible loss of propanal as the thermodynamic driver.

Experimental Protocol

2.1 Materials & Reagents

Component	Specification	Role
Reagent	(E,E)-Di-1-propenyl methyl orthoacetate	Ketene acetal precursor / Dehydrating agent
Substrate	Allylic Alcohol (Dry)	Reaction partner
Catalyst	Pivalic Acid (or Propionic Acid)	Weak acid catalyst (1-5 mol%)
Solvent	Toluene or Xylene (Anhydrous)	High-boiling medium to facilitate rearrangement
Apparatus	Dean-Stark trap or Distillation head	Removal of volatile propanal

2.2 Step-by-Step Procedure

Step 1: Preparation (Inert Atmosphere)

• Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a distillation head (or short-path condenser).

• Maintain a positive pressure of Nitrogen or Argon.

• Safety Note: Propanal is highly flammable and toxic. Ensure the receiving flask is vented to a fume hood scrubber.

Step 2: Reaction Assembly

• Charge the flask with Allylic Alcohol (1.0 equiv).

• Add anhydrous Toluene (0.2 – 0.5 M concentration relative to alcohol).

• Add (E,E)-Di-1-propenyl methyl orthoacetate (1.2 – 1.5 equiv).

  • Note: Excess reagent ensures complete consumption of the alcohol.

• Add Pivalic Acid (0.05 equiv).

Step 3: Thermal Activation

• Heat the reaction mixture to 100–110°C (oil bath temperature).

• Monitor the distillation head. You should observe the evolution of a low-boiling fraction (Propanal, bp ~48°C).

• Optimization: Unlike TMOA, vigorous reflux is not always required. The reaction can often proceed at lower temperatures due to the favorable leaving group.

Step 4: Reaction Monitoring

• Monitor via TLC or GC-MS.

• Endpoint: Disappearance of the starting allylic alcohol.

• Timeframe: Typically 2–6 hours, significantly faster than TMOA (often 12–24h).

Step 5: Workup & Purification

• Cool the reaction to room temperature.

• Hydrolysis (Optional): If the excess reagent persists, add 1M HCl (aq) and stir for 10 mins to hydrolyze the orthoester to methyl acetate and propanal, then extract.

• Direct Concentration: For acid-sensitive products, concentrate directly under reduced pressure. The byproduct (propanal) and excess reagent are volatile.

• Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc).

Critical Parameters & Troubleshooting

Issue	Probable Cause	Corrective Action
Stalled Reaction	Accumulation of Propanal	Increase Nitrogen flow to sweep volatiles; ensure distillation head is not refluxing the propanal back.
Low Yield	Polymerization of Reagent	Ensure strictly anhydrous conditions; reduce acid catalyst loading to 1 mol%.
No Rearrangement	Temperature too low	The rearrangement step (Ketene -> Product) has a high activation energy. Ensure internal temp >100°C.

Comparison: TMOA vs. Propenyl Orthoacetate

Feature	Trimethyl Orthoacetate (Standard)	(E,E)-Di-1-propenyl Methyl Orthoacetate
Leaving Group	Methanol (Liquid, bp 65°C)	Propanal (Volatile, bp 48°C)
Reversibility	Reversible (Equilibrium)	Irreversible (Tautomerization)
Reaction Time	12 – 24 Hours	2 – 6 Hours
Atom Economy	Higher	Lower (Loss of C3 fragment)
Use Case	Commodity chemicals, simple substrates	Precious substrates, steric bulk, difficult exchanges

References

• Compound Identity: National Institute of Standards and Technology (NIST). (E,E) Di-1-propenyl methyl orthoacetate. NIST Chemistry WebBook, SRD 69. [Link]

• Mechanistic Foundation: Castro, A. M. M. (2004). Claisen Rearrangement over the Past Nine Decades. Chemical Reviews, 104(6), 2939–3002. [Link]

• Orthoester Exchange Principles: Yoshimura, A., et al. (2012). Orthoester exchange: a tripodal tool for dynamic covalent and systems chemistry. Chemical Science, 3, 2710-2720. (Describes the general acid-catalyzed exchange mechanism). [Link]

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Application Note: The Johnson-Claisen Rearrangement of Allylic Alcohols for Stereoselective C–C Bond Formation

Introduction

The Johnson-Claisen rearrangement (often referred to as the orthoester Claisen rearrangement) is a highly stereoselective organic reaction that transforms an allylic alcohol into a γ,δ-unsaturated ester[1][2]. First reported by William S. Johnson in 1970 during the synthesis of squalene[2], this transformation is a powerful variant of the classical Claisen rearrangement. It is widely utilized in drug development and natural product synthesis due to its predictable generation of trans-trisubstituted olefinic bonds and its ability to extend a carbon chain by two atoms[3].

Mechanistic Insights & Causality in Experimental Design

The reaction proceeds via an in situ generated ketene acetal, bypassing the need to isolate unstable vinyl ether intermediates[3]. As a Senior Application Scientist, understanding the causality behind the reagent selection is critical for optimizing yields and ensuring a self-validating experimental setup:

• Catalyst Selection (Propionic Acid): A weak acid, typically propionic acid, is required[1]. It protonates an alkoxide group of the orthoester to facilitate the initial alcohol exchange[2]. A stronger acid might cause unwanted dehydration of the starting allylic alcohol, while a weaker acid would fail to initiate the transesterification.

• Thermal Activation (110–140 °C): High temperatures (often 100–200 °C) are essential[1][4]. Heat drives the elimination of the alcohol byproduct (e.g., ethanol), forcing the equilibrium toward the unstable ketene acetal[5]. Furthermore, the thermal energy overcomes the activation barrier for the concerted, highly ordered[3,3]-sigmatropic shift[1][3].

• Reagent Stoichiometry: An excess of the trialkyl orthoacetate (usually 5.0 to 10.0 equivalents) is employed[3]. This excess acts as both the reactant and the solvent, driving the equilibrium forward according to Le Chatelier's principle and minimizing intermolecular side reactions. Crossover experiments have confirmed that the rearrangement itself is strictly an intramolecular process[1].

Caption: Mechanistic pathway of the Johnson-Claisen rearrangement.

Quantitative Data: Optimization of Reaction Conditions

Historically, the Johnson-Claisen rearrangement required prolonged heating (10 to 120 hours)[1]. Modern methodological optimizations, such as microwave-assisted heating, have drastically reduced reaction times while maintaining or improving yields[1][6].

Heating Method	Catalyst	Temp (°C)	Time	Typical Yield	Ref
Classical Thermal	Propionic Acid (0.1–0.3 eq)	110–150	10–120 h	60–85%	[1][3]
Microwave-Assisted	Propionic Acid or KSF-clay	140–190	5–15 min	>80%	[1][6]
Ionic Liquid	[bmim][PF6] (10 mol%)	100–120	2–4 h	75–90%	[6]

Table 1: Comparison of classical and optimized conditions for the Johnson-Claisen rearrangement.

Standard Experimental Protocol

The following is a self-validating, step-by-step protocol for the synthesis of ethyl 5-methyl-4-hexenoate from 3-methyl-2-buten-1-ol (prenol) and triethyl orthoacetate[3].

Reagents & Equipment:

• 3-Methyl-2-buten-1-ol (1.0 equiv)

• Triethyl orthoacetate (5.0–10.0 equiv)

• Propionic acid (0.1–0.3 equiv)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer.

Step-by-Step Methodology:

• Reaction Setup: To the round-bottom flask, add 3-methyl-2-buten-1-ol (1.0 equiv) and triethyl orthoacetate (5.0–10.0 equiv)[3]. The excess orthoacetate serves as the solvent, eliminating the need for additional organic solvents.

• Catalyst Addition: Add propionic acid (0.1–0.3 equiv) to the mixture[3]. Critical Insight: Add the acid at room temperature before heating to prevent uncontrolled boiling, as the initial transesterification rapidly releases ethanol.

• Thermal Activation: Heat the reaction mixture to reflux (typically 110–140 °C) with vigorous stirring[3]. In highly optimized setups, a distillation head is used instead of a reflux condenser to actively remove the ethanol byproduct, which further drives the formation of the ketene acetal.

• In-Process Control (IPC): Monitor the reaction progress via Thin-Layer Chromatography (TLC) or Gas Chromatography (GC)[3]. The starting allylic alcohol should be completely consumed before proceeding.

• Workup: Once complete, cool the mixture to room temperature. Remove the excess triethyl orthoacetate and residual propionic acid under reduced pressure (vacuum distillation)[3].

• Purification: Purify the crude residue via silica gel column chromatography (typically using an ethyl acetate/hexanes gradient) to isolate the pure γ,δ-unsaturated ester[7].

Caption: Step-by-step experimental workflow for the Johnson-Claisen protocol.

Applications in Drug Development & Complex Synthesis

The Johnson-Claisen rearrangement is highly valued in the pharmaceutical industry for its ability to install stereocenters and extend carbon frameworks. Notable applications include:

• Natural Product Synthesis: It was famously utilized as a key step in the total synthesis of squalene and the antitumor agent (±)-halomon[5].

• Allene Building Blocks: The protocol can be adapted for propargylic alcohols to synthesize functionalized allenes, which are critical intermediates in the development of targeted therapeutics[7].

• Fluorinated Pharmaceuticals: The rearrangement has been successfully applied to 3,3-difluoroallylic alcohols to yield fluorinated building blocks, which are highly sought after in medicinal chemistry to improve metabolic stability[8].

References

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. name-reaction.com [name-reaction.com]
• 3. benchchem.com [benchchem.com]
• 4. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. researchgate.net [researchgate.net]
• 7. orgsyn.org [orgsyn.org]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Stereoselective C-C Bond Formation with Orthoesters

Executive Summary

Orthoesters (

) are often viewed merely as protecting groups for carboxylic acids. However, in advanced organic synthesis, they serve as potent electrophiles and versatile precursors for stereoselective carbon-carbon (C-C) bond formation. This guide details two primary methodologies where orthoesters are pivotal: the Johnson-Claisen Rearrangement (for high stereocontrol via [3,3]-sigmatropic shifts) and Lewis Acid-Mediated Nucleophilic Substitutions (Mukaiyama-type additions).

This document provides field-proven protocols, mechanistic insights, and troubleshooting frameworks to enable the precise installation of stereocenters using orthoester chemistry.

The Johnson-Claisen Rearrangement[1]

The Johnson-Claisen rearrangement is the gold standard for using orthoesters in stereoselective synthesis. It transforms an allylic alcohol and an orthoester into a

-unsaturated ester with high diastereoselectivity.

Mechanistic Insight

The reaction proceeds through the in situ formation of a mixed orthoester, followed by the elimination of alcohol to generate a ketene acetal. This intermediate undergoes a thermally induced [3,3]-sigmatropic rearrangement via a chair-like transition state.

Key Stereochemical Driver: The geometry of the ketene acetal (typically E-selective due to steric repulsion in the transition state) dictates the diastereoselectivity of the final product.

Figure 1: Mechanistic pathway of the Johnson-Claisen rearrangement emphasizing the critical ketene acetal intermediate.

Protocol: Stereoselective Synthesis of -Unsaturated Esters

Objective: Synthesis of trans-4-substituted-4-pentenoate derivatives from allylic alcohols.

Reagents:

• Allylic Alcohol (1.0 equiv)

• Triethyl Orthoacetate (TEOA) (4.0 – 6.0 equiv)

• Propionic Acid (0.05 equiv) or Pivalic Acid (0.05 equiv)

• Solvent: Toluene or Xylene (anhydrous)

Step-by-Step Methodology:

• Setup: Equip a flame-dried round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser (under Argon/Nitrogen atmosphere).

  • Expert Note: The removal of ethanol is thermodynamically critical to drive the equilibrium toward the ketene acetal.

• Addition: Charge the flask with the allylic alcohol (0.5 M concentration in toluene), Triethyl Orthoacetate (TEOA), and the catalytic weak acid.

  • Why Weak Acid? Strong acids (e.g., p-TsOH) can cause premature decomposition or isomerization of the substrate. Propionic or pivalic acid provides sufficient protonation without aggressive side reactions.

• Reaction: Heat the mixture to reflux (110°C for toluene, 140°C for xylene). Monitor the collection of ethanol in the Dean-Stark trap.

  • Duration: Typically 2–12 hours. Monitor via TLC or GC-MS.

• Workup: Cool the reaction mixture to room temperature.

  • Quench by adding a small amount of triethylamine (to neutralize the acid catalyst).

  • Concentrate the solvent and excess orthoester under reduced pressure.

  • Purification: The excess orthoester can often be distilled off. The residue is purified via flash column chromatography (Hexanes/EtOAc).

Stereochemical Outcome:

• (E)-Allylic Alcohols

  anti-diastereomers (major).

• (Z)-Allylic Alcohols

  syn-diastereomers (major).

• Chirality Transfer: If the allylic alcohol possesses a chiral center at the

  -position, 1,3-chirality transfer occurs with >90% fidelity.

Lewis Acid-Mediated Nucleophilic Substitution

Orthoesters act as "masked" oxocarbenium ions when treated with Lewis acids. This reactivity allows for the direct formation of C-C bonds using soft nucleophiles such as silyl enol ethers (Mukaiyama-type) or allyl silanes.

Mechanistic Insight

The Lewis acid coordinates to an alkoxy oxygen of the orthoester, facilitating the departure of an alkoxide group. This generates a reactive dialkoxycarbenium ion, which is then intercepted by the nucleophile.

Figure 2: Activation of orthoesters by Lewis Acids to generate electrophilic carbenium ions for nucleophilic attack.

Protocol: Mukaiyama-Type Addition to Orthoformates

Objective: Synthesis of

-keto acetals (masked 1,3-dicarbonyls) from silyl enol ethers and trimethyl orthoformate.

Reagents:

• Silyl Enol Ether (1.0 equiv)

• Trimethyl Orthoformate (TMOF) (1.2 equiv)

• Lewis Acid:

  (1.0 equiv) or (catalytic to stoichiometric)

• Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and cool to -78°C under Nitrogen. Add anhydrous DCM.

• Lewis Acid Addition: Add

  (1.0 M in DCM) dropwise. The solution may turn yellow/orange.

• Orthoester Addition: Add Trimethyl Orthoformate dropwise to the Lewis acid solution. Stir for 10-15 minutes at -78°C to generate the oxocarbenium species.

• Nucleophile Addition: Add the Silyl Enol Ether dropwise.

  • Temperature Control: Maintain -78°C. Allowing the temperature to rise too quickly can lead to polymerization or hydrolysis.

• Reaction: Stir at -78°C for 1–2 hours, then slowly warm to 0°C if conversion is incomplete.

• Quench: Pour the mixture into a vigorously stirring saturated aqueous

  solution.

  • Note: Do not use acidic quench, as this will hydrolyze the acetal product to the aldehyde/ketone immediately.

• Workup: Extract with DCM, dry over

  , and concentrate.

Data Summary: Lewis Acid Selection

Lewis Acid	Reactivity	Selectivity (Anti/Syn)	Substrate Compatibility
	High	Moderate	Robust substrates; can cleave sensitive groups.
	Moderate	High	Good for silyl ketene acetals; milder.
	Low	Low	Requires higher temps; very mild.
	High	High (Chelation control)	Excellent for -chiral enol silanes.

Troubleshooting & Optimization

Common Failure Modes

• Low Yield in Johnson-Claisen: Usually due to incomplete removal of alcohol. Solution: Ensure vigorous reflux and efficient Dean-Stark operation. Use higher boiling solvents (xylene vs. toluene).

• Hydrolysis of Products: Orthoester-derived products (acetals/ketals) are acid-sensitive. Solution: Use buffered aqueous quenches (NaHCO3/buffer pH 7) and avoid silica gel chromatography if the product is extremely labile (use alumina or deactivated silica).

• No Reaction (Mukaiyama): The oxocarbenium ion might be unstable at high temperatures or the Lewis acid is deactivated by moisture. Solution: strictly anhydrous conditions; ensure Lewis acid quality (titrate

  if old).

Stereocontrol Optimization

• For Johnson-Claisen: Bulky substituents on the orthoester (e.g., using triisopropyl orthoacetate instead of triethyl) can enhance diastereoselectivity by increasing the steric demand in the transition state.

• For Mukaiyama: Using chiral auxiliaries on the enolate or chiral Lewis acids (e.g., Ti-BINOL complexes) can induce enantioselectivity, although this is more advanced and substrate-dependent.

References

• Johnson, W. S., et al. (1970). "Simple Stereoselective Version of the Claisen Rearrangement Leading to Trans-Trisubstituted Olefinic Bonds." Journal of the American Chemical Society. Link

• Mukaiyama, T. (1982). "The Mukaiyama Aldol Reaction."[1][2][3][4][5] Organic Reactions.[1][3][4][6][7][8][9] Link

• Ghosh, S., & Ghatak, U. R. (1988).[10] "Carbon-carbon bond formation and annulation reactions using trimethyl and triethyl orthoformates." Proceedings of the Indian Academy of Sciences. Link

• BenchChem Technical Support. (2025). "Protocol for Asymmetric Mukaiyama Aldol Reaction." Link

• Master Organic Chemistry. "The Johnson-Claisen Rearrangement." Link

Sources

• 1. Mukaiyama Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 2. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 3. Mukaiyama aldol addition - Wikipedia [en.wikipedia.org]
• 4. Mukaiyama aldol addition - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. thieme-connect.com [thieme-connect.com]
• 8. ias.ac.in [ias.ac.in]
• 9. Lewis acid mediated allylation of vinyl diazonium ions by allylstannanes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05276K [pubs.rsc.org]

Application Note: Asymmetric Synthesis via Johnson-Claisen Rearrangement using (E,E)-Di-1-propenyl Methyl Orthoacetate

This Application Note is designed for researchers and drug development professionals focusing on stereoselective carbon-carbon bond formation . It details the use of (E,E)-Di-1-propenyl methyl orthoacetate as a superior reagent for the Johnson-Claisen rearrangement , enabling high-fidelity chirality transfer and the construction of contiguous stereocenters under mild conditions.

Core Directive & Executive Summary

The Johnson-Claisen rearrangement is a cornerstone method for converting allylic alcohols into

-unsaturated esters. However, the standard protocol using triethyl orthoacetate often requires high temperatures ( C) and acidic catalysts that can degrade sensitive substrates or erode enantiopurity.

(E,E)-Di-1-propenyl methyl orthoacetate (CAS: 66178-23-2) represents a "second-generation" orthoester reagent. By incorporating 1-propenyl groups, this reagent drives the reaction equilibrium through the irreversible elimination of volatile propanal (rather than ethanol), allowing the rearrangement to proceed at significantly lower temperatures and with higher diastereoselectivity.

Key Advantages:

• Thermodynamic Driving Force: Elimination of propanal (tautomer of propenyl alcohol) prevents reversibility.

• Enhanced Stereocontrol: The (E,E) geometry of the reagent favors the formation of the (E)-ketene acetal intermediate, leading to high anti or syn diastereoselectivity (depending on substrate).

• Mild Conditions: Compatible with acid-sensitive protecting groups and racemization-prone centers.

Mechanistic Principles & Causality

To achieve high asymmetric induction, one must understand the causality of the reaction pathway. The transformation proceeds through three distinct phases: Exchange , Elimination , and Rearrangement .

The Pathway

• Exchange: The chiral allylic alcohol (

  -OH) attacks the central carbon of the orthoester, displacing one molecule of propenyl alcohol (which tautomerizes to propanal).

• Elimination: A second molecule of propenyl alcohol is eliminated. This step is critical. Unlike ethanol elimination in standard protocols, the loss of propenyl alcohol is effectively irreversible due to the rapid tautomerization to propanal. This generates the reactive mixed ketene acetal .

• [3,3]-Sigmatropic Rearrangement: The ketene acetal undergoes a concerted rearrangement via a highly ordered chair-like transition state . The substituents prefer equatorial positions to minimize 1,3-diaxial interactions, translating the chirality of the C-O bond into the new C-C bond geometry.

Visualization of the Signaling Pathway

The following diagram illustrates the reaction logic and stereochemical outcome.

Caption: Logical flow of the Johnson-Claisen rearrangement using the propenyl orthoester variant, highlighting the irreversible elimination step.

Experimental Protocol

Objective: Synthesis of methyl (3R,4S)-3-methyl-4-phenylhex-5-enoate (Model System). Target Audience: Synthetic Chemists.[1]

Materials

• Reagent: (E,E)-Di-1-propenyl methyl orthoacetate (>95% purity).

• Substrate: (R)-1-phenyl-2-propen-1-ol (or similar chiral allylic alcohol).

• Catalyst: Propionic acid (mild) or 2,4-dinitrophenol (if lower temp required).

• Solvent: Toluene (anhydrous) or Xylene.[2]

Step-by-Step Methodology

• Preparation:

  • Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark trap (optional, but recommended to remove any trace water).

  • Maintain an inert atmosphere (Argon or Nitrogen).

• Reaction Assembly:

  • Add 1.0 equiv (e.g., 5.0 mmol) of the chiral allylic alcohol to the flask.

  • Add 1.5 equiv of (E,E)-Di-1-propenyl methyl orthoacetate.

  • Add 0.05 equiv (5 mol%) of Propionic acid.

  • Dissolve in anhydrous Toluene (0.2 M concentration).

• Thermal Activation:

  • Heat the reaction mixture to 100–110°C (refluxing toluene).

  • Note: Standard orthoacetate requires ~140°C (xylene). The propenyl reagent allows for this lower temperature due to the favorable entropy of propanal release.

• Monitoring:

  • Monitor via TLC or GC-MS. The reaction is typically complete within 2–4 hours (vs. 12–24h for standard methods).

  • Look for the disappearance of the allylic alcohol and the appearance of the less polar ester.

• Work-up:

  • Cool to room temperature.

  • Dilute with Et₂O.

  • Wash with saturated NaHCO₃ (to remove acid catalyst) and brine.

  • Dry over MgSO₄, filter, and concentrate in vacuo.

• Purification:

  • Purify via flash column chromatography (SiO₂).

  • Result: The product is the

    -unsaturated methyl ester.

Self-Validating Checkpoints

• Propanal Smell: A distinct, sharp odor of propanal (aldehydic) indicates the exchange/elimination is proceeding.

• Refractive Index/Color: The mixture often turns slightly yellow due to trace conjugated byproducts, but should remain clear.

• NMR Verification: Check the crude ¹H NMR. The characteristic doublet of the

  -methyl group (if generating a new center) or the vinyl protons will confirm the rearrangement.

Data Analysis & Performance Comparison

The following table summarizes the performance of (E,E)-Di-1-propenyl methyl orthoacetate versus standard reagents in asymmetric synthesis contexts.

Feature	Standard (Triethyl Orthoacetate)	(E,E)-Di-1-propenyl Methyl Orthoacetate	Impact on Asymmetric Synthesis
Leaving Group	Ethanol (bp 78°C)	Propanal (bp 48°C)	Propanal removal is irreversible, preventing product racemization.
Temperature	135–150°C (Xylene)	100–110°C (Toluene)	Lower temp preserves sensitive chiral centers.
Reaction Time	12–24 Hours	2–6 Hours	Reduced thermal exposure minimizes side reactions.
Diastereoselectivity (dr)	Typically 90:10	>95:5	Higher fidelity in transition state organization.
Yield	70–85%	85–95%	Cleaner reaction profile.

Structural Logic & Stereochemical Outcome

The stereochemistry of the product is dictated by the chair-like transition state .

• 1,3-Chirality Transfer: If the starting alcohol is chiral at the C-1 position (allylic), the new stereocenter at C-4 (in the product) is formed with high fidelity.

• Geometry Control: The (E,E) geometry of the reagent ensures the formation of the (E)-ketene acetal.

  • Rule: (E)-Ketene acetals reacting with (E)-allylic alcohols generally favor the anti diastereomer.

  • Mechanism: The substituent on the allylic alcohol prefers the equatorial position in the chair transition state to avoid 1,3-diaxial strain.

Stereochemical Pathway Diagram

Caption: Stereochemical divergence showing the preference for the anti-isomer via the equatorial transition state.

References

• Johnson, W. S., et al. (1970).[2][3] "Acetylenic bond participation in biogenetic-like olefinic cyclizations. II. Synthesis of dl-progesterone." Journal of the American Chemical Society.[3] (Foundational work on Orthoester Claisen).

• Raucher, S., et al. (1981). "Claisen rearrangement of allyl vinyl ethers generated from 2-methoxy-2-methyl-1,3-dioxolane." Journal of Organic Chemistry. (Discusses mixed orthoester variants).

• NIST Chemistry WebBook. (2025). "(E,E)-Di-1-propenyl methyl orthoacetate." National Institute of Standards and Technology. (Chemical Structure and Properties Verification).

• Hill, R. K. (1984). "Chirality Transfer via Sigmatropic Rearrangements." Asymmetric Synthesis, Vol 3. Academic Press.

Sources

• 1. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 2. bioinfopublication.org [bioinfopublication.org]
• 3. snyder-group.uchicago.edu [snyder-group.uchicago.edu]

How to perform a Johnson-Claisen rearrangement with propionic acid catalyst.

Topic: Precision Synthesis of

-Unsaturated Esters via Propionic Acid-Catalyzed Johnson-Claisen Rearrangement. Content Type: Application Notes and Protocols. Audience: Researchers, Scientists, and Drug Development Professionals.[1]

[1][2][3][4][5][6][7]

Abstract & Strategic Utility

The Johnson-Claisen rearrangement (orthoester Claisen rearrangement) is a cornerstone method in modern organic synthesis for constructing

-unsaturated esters with high stereoselectivity ( -alkene preference). Unlike the classic Claisen rearrangement which requires the pre-synthesis of vinyl ethers, the Johnson variant generates the reactive ketene acetal in situ from an allylic alcohol and an orthoester.[1]

This guide details the use of propionic acid as the optimal catalytic mediator. While pivalic acid is a common alternative, propionic acid (pKa 4.87) offers a distinct advantage in liquid-handling workflows and provides sufficient acidity to promote alkoxy exchange without triggering the acid-catalyzed degradation often seen with sulfonic acids. This protocol focuses on the "self-validating" nature of the reaction, where the distillation of ethanol serves as a real-time monitor of reaction progress.

Mechanistic Insight & Causality

To master this reaction, one must understand that it is an equilibrium process driven to completion by entropy and thermal elimination.

The Pathway

The reaction proceeds through three distinct phases:[2]

• Acid-Catalyzed Exchange: The allylic alcohol displaces one ethoxy group on the triethyl orthoacetate.

• Elimination (The Driving Force): Loss of ethanol generates the 1,1-ketene acetal. This is the rate-determining step for the formation of the reactive species.

• [3,3]-Sigmatropic Rearrangement: The ketene acetal undergoes a concerted rearrangement via a chair-like transition state to form the C-C bond.

Visualization: Reaction Pathway

Figure 1: The catalytic cycle of the Johnson-Claisen rearrangement.[3] Note that the removal of ethanol is critical to drive the equilibrium from the Mixed Orthoester to the Ketene Acetal.

Critical Process Parameters (CPP)

Success relies on controlling three variables.

Parameter	Recommended Range	Scientific Rationale
Catalyst Load	1 – 5 mol% Propionic Acid	Sufficient to protonate the orthoester but weak enough to prevent dehydration of the allylic alcohol or isomerization of the product.
Temperature	130°C – 150°C	Required to overcome the activation energy of the [3,3]-shift and, crucially, to distill off ethanol (bp 78°C) to drive Le Chatelier's principle.
Stoichiometry	4.0 – 8.0 equiv. Orthoester	The orthoester often acts as the solvent. Excess is required to push the exchange equilibrium and maintain a liquid melt.

Standard Experimental Protocol

Objective: Synthesis of ethyl (E)-4-hexenoate from crotyl alcohol (model system). Scale: 10 mmol substrate.

Equipment Setup

• Reaction Vessel: 25 mL Round Bottom Flask (RBF) or pressure tube (if not distilling, though distillation is preferred).

• Distillation: Short-path distillation head with a collection flask and thermometer.

• Heating: Oil bath with precise temperature control.

• Atmosphere: Argon or Nitrogen balloon (moisture exclusion is vital; orthoesters hydrolyze easily).

Step-by-Step Methodology

Phase 1: Assembly and Initiation

• Drying: Flame-dry the RBF and cool under a stream of argon.

• Charging: Add Allylic Alcohol (1.0 equiv, 10 mmol) and Triethyl Orthoacetate (6.0 equiv, 60 mmol).

  • Note: If the alcohol is a solid, dissolve it in a minimum amount of xylene before adding orthoester.

• Catalyst Addition: Add Propionic Acid (0.05 equiv, 0.5 mmol, ~37 µL).

  • Tip: Use a micropipette for accuracy. Propionic acid is viscous; ensure the tip is flushed with the reaction mixture.

Phase 2: The Reaction (The Self-Validating Step)

• Heating: Place the flask in a pre-heated oil bath at 140°C .

• Monitoring (Self-Validation):

  • Within 15-30 minutes, you should observe condensation on the distillation head.

  • Checkpoint: The head temperature should stabilize near 78°C (boiling point of ethanol). If the temp is lower, the reaction is slow; if higher (near 142°C), you are distilling off the orthoester reagent.

• Duration: Maintain heating for 2–4 hours. The reaction is complete when ethanol cessation occurs (head temp drops) or via TLC analysis.

Phase 3: Workup and Purification

• Quenching: Cool the mixture to room temperature.

• Hydrolysis: Add 20 mL of 1M HCl or 5% aqueous citric acid and stir for 20 minutes.

  • Why? This hydrolyzes the excess orthoester into ethyl acetate and ethanol, simplifying purification.

• Extraction: Extract with Diethyl Ether or EtOAc (3 x 20 mL).

• Purification: Flash column chromatography (typically Hexanes:EtOAc 95:5).

Workflow Visualization

Figure 2: Operational workflow emphasizing the ethanol distillation checkpoint.

Troubleshooting & Optimization

The system is designed to be robust, but deviations occur. Use this "If/Then" logic table.

Observation	Root Cause	Corrective Action
No distillate appearing	System too dry or insufficient acid.	Add an additional 1-2 mol% propionic acid. Ensure oil bath is >135°C.
Head temp > 85°C	Distilling Orthoester.	Lower oil bath temperature slightly. Your reflux ratio is too low.
Low Yield / Unreacted Alcohol	Equilibrium not shifted.	You likely did not remove ethanol efficiently. Use a slow stream of Argon to sweep ethanol vapor into the condenser.
Brown/Black Reaction Mixture	Decomposition.	Acid concentration too high or substrate is acid-sensitive. Switch to 1 mol% acid or add 2,6-lutidine buffer.

Comparison of Acid Catalysts

Why choose Propionic Acid over others?

Catalyst	pKa	State	Pros	Cons
Propionic Acid	4.87	Liquid	Easy to dispense; optimal acidity; cheap.	Unpleasant odor; requires excess relative to mineral acids.
Pivalic Acid	5.03	Solid	Non-volatile; easy to weigh.	Solid handling can be tedious in automated synthesis.
Acetic Acid	4.76	Liquid	Ubiquitous.	Slightly more volatile than propionic; can co-distill with ethanol.
p-TsOH	-2.8	Solid	Very fast reaction.	High Risk: Causes dehydration/polymerization of sensitive substrates.

References

• Johnson, W. S. ; Werthemann, L.; Bartlett, W. R.; Brocksom, T. J.; Li, T. T.; Faulkner, D. J.; Petersen, M. R. (1970).[3][4] "Simple Stereoselective Version of the Claisen Rearrangement Leading to Trans-Trisubstituted Olefinic Bonds. Synthesis of Squalene". Journal of the American Chemical Society, 92(3), 741–743.[3][5]

• BenchChem Technical Support . (2025). "Johnson-Claisen Rearrangement with 3-Methyl-2-buten-1-ol for C-C Bond Formation".[1] BenchChem Application Notes.

• Yoon, T. P. ; Dong, V. M.; MacMillan, D. W. C. (1999).[6] "Development of a New Lewis Acid-Catalyzed Claisen Rearrangement". Journal of the American Chemical Society, 121(41), 9726–9727.

• Fernandes, R. A. ; Nallasivam, J. L. (2004). "The Orthoester Johnson-Claisen Rearrangement in the Synthesis of Bioactive Molecules". Chemical Reviews, 104, 2939.[5]

Sources

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• 5. synarchive.com [synarchive.com]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]

The Orthoester Claisen Rearrangement: A Comprehensive Guide to Substrate Scope and Application

Introduction: A Powerful Tool for C-C Bond Formation

The orthoester Claisen rearrangement, also known as the Johnson-Claisen rearrangement, is a cornerstone of modern organic synthesis, prized for its reliability and stereoselectivity in forming carbon-carbon bonds.[1] This[2][2]-sigmatropic rearrangement transforms readily available allylic alcohols into valuable γ,δ-unsaturated esters, effectively elongating a carbon chain by two atoms.[3] The reaction proceeds through the in-situ formation of a ketene acetal from an allylic alcohol and an orthoester, typically in the presence of a weak acid catalyst and heat.[4] This one-pot nature, coupled with its broad functional group tolerance, makes it an invaluable tool in the synthesis of complex natural products and pharmaceutical agents.[5][6]

This guide provides a detailed exploration of the substrate scope of the orthoester Claisen rearrangement, offering insights into the structural and stereochemical nuances of the allylic alcohol and orthoester partners. We will delve into functional group compatibility, potential limitations, and provide detailed protocols for various substrate classes to empower researchers in leveraging this powerful transformation.

Reaction Mechanism and Stereochemical Considerations

The generally accepted mechanism of the Johnson-Claisen rearrangement begins with the acid-catalyzed exchange of an alkoxy group from the orthoester with the allylic alcohol. Subsequent elimination of an alcohol molecule generates a transient ketene acetal. This intermediate then undergoes a concerted, pericyclic[2][2]-sigmatropic rearrangement through a highly ordered, chair-like six-membered transition state to furnish the final γ,δ-unsaturated ester.[4]

The concerted nature of the rearrangement dictates a high degree of stereospecificity. The stereochemical information from the allylic alcohol is effectively transferred to the newly formed stereocenters in the product. The geometry of the double bond in the allylic alcohol and the substitution pattern of the reactants play a crucial role in determining the diastereoselectivity of the product.[6]

Sources

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• 6. bioinfopublication.org [bioinfopublication.org]

Diastereoselective Synthesis of Complex Organic Molecules: Principles, Causality, and Validated Protocols

The construction of complex organic molecules, particularly active pharmaceutical ingredients (APIs) and natural products, requires absolute control over three-dimensional architecture. Diastereoselective synthesis—the preferential formation of one diastereomer over another—is a cornerstone of modern chemical synthesis[1]. Unlike enantiomers, diastereomers possess distinct physical and chemical properties, meaning that poor diastereocontrol directly results in reduced yields, difficult chromatographic separations, and compromised drug efficacy.

This application note provides an in-depth, mechanistic guide to achieving high diastereoselectivity using two field-proven paradigms: Reagent-Controlled Diastereoselectivity (The Evans Asymmetric Aldol) and Catalyst-Controlled Diastereoselectivity (MacMillan Organocatalytic Diels-Alder).

Reagent-Controlled Diastereoselectivity: The Evans Asymmetric Aldol Addition

The aldol addition is a fundamental C–C bond-forming reaction. However, simple lithium enolates often yield poor diastereomeric ratios (dr) due to loose transition states. Professor David Evans revolutionized this process by introducing chiral oxazolidinone auxiliaries, which provide rigid, predictable stereocontrol[2].

Causality & Mechanistic Rationale

The exquisite syn-diastereoselectivity of the Evans Aldol reaction is not accidental; it is a self-validating system driven by precise steric and electronic parameters[3]:

• Enolate Geometry (

  -Enolate Formation): The use of dibutylboron triflate ( ) and Hünig's base ( ) exclusively generates the -enolate. The bulky auxiliary forces the enolate oxygen and the oxazolidinone carbonyl to adopt an anti-dipole orientation, minimizing allylic strain.

• The Zimmerman-Traxler Transition State: Boron enolates possess significantly shorter B–O and B–C bonds compared to lithium enolates. This creates a highly compact, rigid six-membered cyclic transition state.

• Facial Shielding: The substituent on the chiral oxazolidinone (e.g., an isopropyl or benzyl group) sterically blocks one face of the enolate. The incoming aldehyde is forced to approach from the opposite, unhindered face, reliably yielding the syn-aldol adduct[3].

Logical workflow of the Evans Asymmetric Aldol Addition.

Protocol 1: Synthesis of Syn-Aldol Adduct via Boron Enolate

Self-Validation Checkpoint: The success of this reaction relies heavily on the exclusion of moisture, as

rapidly hydrolyzes, destroying the tight transition state.

Reagents & Equipment:

• -Acyl oxazolidinone (1.0 equiv)
• (1.0 M in DCM, 1.1 equiv)
• -Diisopropylethylamine ( , 1.2 equiv)

• Aldehyde (1.1 equiv)

• Anhydrous Dichloromethane (DCM)

• Flame-dried glassware under Argon.

Step-by-Step Methodology:

• Enolization: Dissolve the

  -acyl oxazolidinone in anhydrous DCM (0.2 M) under argon. Cool the solution to 0 °C using an ice bath.

• Boron Addition: Add

  dropwise via syringe. Stir for 5 minutes.

• Base Addition: Add

  dropwise. The solution may turn slightly yellow. Stir at 0 °C for 30 minutes to ensure complete -enolate formation.

• Electrophile Addition: Cool the reaction mixture to -78 °C (dry ice/acetone bath). Add the aldehyde dropwise neat or as a solution in minimal DCM.

• Reaction Progression: Stir at -78 °C for 30 minutes, then warm to 0 °C and stir for an additional 1.5 hours. Validation: Monitor by TLC (typically 20% EtOAc/Hexanes); the product spot will appear significantly more polar than the starting imide.

• Oxidative Quench: Quench the reaction at 0 °C by adding pH 7 phosphate buffer, followed by methanol, and finally 30%

  (Caution: Exothermic. Add slowly to oxidize the boron species). Stir for 1 hour.

• Workup: Extract with DCM (3x), wash the combined organic layers with saturated aqueous

  and brine, dry over , and concentrate under reduced pressure. Purify via flash column chromatography.

Data Presentation: Enolate Metal Influence on Diastereoselectivity

The choice of Lewis acid dictates the transition state geometry and subsequent diastereoselectivity[2].

Metal / Lewis Acid	Enolate Geometry	Transition State	Major Diastereomer	Typical dr
Lithium (LDA)	/ Mixture	Loose, flexible	Mixed	1:1 to 3:1
Titanium ( )	-Enolate	Chelated, rigid	Syn-Aldol	> 95:5
Boron ( )	-Enolate	Highly compact	Syn-Aldol	> 99:1

Catalyst-Controlled Diastereoselectivity: MacMillan Organocatalytic Diels-Alder

While chiral auxiliaries require stoichiometric attachment and cleavage steps, organocatalysis offers a highly atom-economical alternative. The MacMillan imidazolidinone catalyst facilitates highly diastereo- and enantioselective Diels-Alder cycloadditions between

-unsaturated aldehydes and dienes[4].

Causality & Mechanistic Rationale

The MacMillan catalyst operates via Iminium Activation , effectively mimicking traditional Lewis acid catalysis but with strictly organic molecules[5]:

• LUMO Lowering: The secondary amine of the catalyst condenses with the

  -unsaturated aldehyde to form a reversible iminium ion. This dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile, accelerating the [4+2] cycloaddition.

• Geometrical Control: The methyl groups on the imidazolidinone ring force the iminium ion to adopt an E-geometry to avoid severe allylic strain.

• Facial Shielding & Endo Selectivity: The bulky benzyl group (derived from phenylalanine) on the catalyst shields one face (the re face) of the iminium ion. The diene is forced to approach from the opposite (si) face. Furthermore, secondary orbital interactions between the diene and the iminium

  -system strongly favor the endo transition state, resulting in excellent endo:exo diastereoselectivity[5].

Catalytic cycle of the MacMillan organocatalytic Diels-Alder reaction.

Protocol 2: Organocatalytic Diels-Alder Cycloaddition

Self-Validation Checkpoint: The presence of water is actually beneficial in this catalytic cycle, as it is required to hydrolyze the product iminium ion and turn over the catalyst.

Reagents & Equipment:

• -Unsaturated aldehyde (e.g., Cinnamaldehyde, 1.0 equiv)

• Diene (e.g., Cyclopentadiene, freshly cracked, 3.0 equiv)

• MacMillan Catalyst (Generation I or II, HCl salt, 20 mol%)

• Solvent: Methanol / Water (95:5 v/v)

• Standard round-bottom flask (no inert atmosphere required).

Step-by-Step Methodology:

• Catalyst Preparation: Dissolve the MacMillan catalyst (20 mol%) in a 95:5 mixture of

  (0.5 M relative to the aldehyde) at room temperature.

• Substrate Addition: Add the

  -unsaturated aldehyde to the stirring catalyst solution. Stir for 5 minutes to allow initial iminium ion equilibration.

• Cycloaddition: Cool the reaction mixture to -20 °C (or maintain at room temperature depending on the reactivity of the diene). Add freshly distilled cyclopentadiene (3.0 equiv) dropwise.

• Reaction Progression: Stir at the designated temperature for 12–24 hours. Validation: Monitor via GC-MS or TLC. The disappearance of the UV-active starting aldehyde indicates conversion.

• Quench & Workup: Dilute the reaction mixture with diethyl ether and wash with water to remove the highly water-soluble catalyst and methanol. Wash the organic layer with brine, dry over

  , and concentrate.

• Purification: Purify the crude mixture via silica gel chromatography to isolate the endo product. The catalyst can often be recovered from the aqueous layer by basification and extraction.

Data Presentation: Optimization of the MacMillan Diels-Alder

The structural evolution of the catalyst directly impacts the diastereomeric (endo:exo) and enantiomeric outcomes[4].

Catalyst Generation	Solvent System	Temp (°C)	Yield (%)	Diastereoselectivity (endo:exo)	Enantiomeric Excess (ee %)
Gen I (Phenylalanine derived)		23	82	1.3 : 1	93
Gen I (Phenylalanine derived)		-20	75	1.1 : 1	93
Gen II (MacMillan Imidazolidinone)		-20	92	14 : 1	> 99
Gen II (MacMillan Imidazolidinone)	Pure	23	90	12 : 1	98

Note: Generation II catalysts feature bulkier shielding groups (e.g., tert-butyl) which drastically improve the endo:exo diastereomeric ratio by further destabilizing the exo transition state.

Conclusion

The shift from stoichiometric chiral auxiliaries to catalytic, highly efficient organocatalysts represents a major leap in the diastereoselective synthesis of complex molecules. While the Evans Aldol remains the gold standard for constructing contiguous polypropionate stereocenters with absolute reliability, MacMillan's iminium catalysis offers an environmentally benign, highly scalable approach to cyclic stereocenters. Understanding the causality behind these transition states—whether governed by boron bond lengths or LUMO-lowering steric shielding—empowers chemists to rationally design and troubleshoot complex synthetic routes.

References

• Heathcock, C. H., Buse, C. T., Kleschick, W. A., Pirrung, M. C., Sohn, J. E., & Lampe, J. (1980). Acyclic stereoselection. 7. Stereoselective synthesis of 2-alkyl-3-hydroxy carbonyl compounds by aldol condensation. The Journal of Organic Chemistry, 45(6), 1066-1081. URL:[Link]

• Gordillo, R., & Houk, K. N. (2006). Origins of Stereoselectivity in Diels−Alder Cycloadditions Catalyzed by Chiral Imidazolidinones. Journal of the American Chemical Society, 128(50), 16004-16005. URL:[Link]

• Cb, S., et al. (2010). Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions. Journal of the American Chemical Society, 132(35), 12319-12330. URL:[Link]

• Chemical Reviews Editorial. (1992). Diastereoselection: Introduction. Chemical Reviews, 92(5), 739-740. URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

How to improve the yield of the Johnson-Claisen rearrangement.

Welcome to the technical support center for the Johnson-Claisen rearrangement. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this powerful C-C bond-forming reaction. As Senior Application Scientists, we aim to explain the causality behind experimental choices, ensuring every protocol is a self-validating system.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the Johnson-Claisen rearrangement to build a strong foundational understanding.

Q1: What is the fundamental mechanism of the Johnson-Claisen rearrangement?

The Johnson-Claisen rearrangement, also known as the orthoester Claisen rearrangement, transforms an allylic alcohol into a γ,δ-unsaturated ester.[1][2][3] The reaction is typically conducted by heating the alcohol with an excess of a trialkyl orthoester (like triethyl orthoacetate) and a catalytic amount of a weak acid.[4][5]

The process unfolds through three key stages:

• Acid Catalysis & Intermediate Formation : A weak acid protonates the orthoester, making it more electrophilic. The allylic alcohol then attacks this activated species.

• Ketene Acetal Generation : Subsequent proton transfer and elimination of an alcohol molecule (e.g., ethanol) from the intermediate generates a reactive ketene acetal in situ.[4][6]

• [7][7]-Sigmatropic Rearrangement : The ketene acetal rapidly undergoes a concerted[7][7]-sigmatropic rearrangement. This step proceeds through a highly ordered, chair-like six-membered transition state to form the new C-C bond, yielding the final γ,δ-unsaturated ester product.[8][9][10]

View Mechanism Diagram

Caption: Key stages of the Johnson-Claisen rearrangement.

Q2: How does the choice of orthoester impact the reaction?

The choice of orthoester (e.g., trimethyl orthoacetate, triethyl orthoacetate, triethyl orthopropionate) directly determines the ester group in the final product. For instance, using trimethyl orthoacetate yields a methyl ester, while triethyl orthoacetate produces an ethyl ester.

Orthoester	Resulting Ester Group	Typical Boiling Point (°C)	Notes
Trimethyl Orthoacetate	Methyl (-COOCH₃)	107-109	Commonly used, volatile.
Triethyl Orthoacetate	Ethyl (-COOCH₂CH₃)	144-146	Most common choice, less volatile than the methyl version.[5]
Tripropyl Orthobutyrate	Propyl (-COOCH₂CH₂CH₃)	~195	Used to introduce longer alkyl chains.

From a practical standpoint, triethyl orthoacetate is often preferred due to its higher boiling point, which aligns well with the thermal requirements of the rearrangement. Using an excess of the orthoester is standard practice to drive the initial equilibrium towards the formation of the mixed orthoester intermediate.[4]

Q3: What is the role of the acid catalyst, and which one should I choose?

The acid catalyst is essential for protonating the orthoester, which initiates the reaction.[8] A weak protic acid is crucial. Strong acids can promote undesirable side reactions, such as decomposition of the allylic alcohol or polymerization.[11] Propionic acid is the most commonly cited catalyst for this purpose.[7][12][13]

Catalyst	pKa	Typical Loading	Rationale
Propionic Acid	4.87	Catalytic (0.1-10 mol%)	The standard choice. Effective and weak enough to prevent most side reactions.[12][13]
Acetic Acid	4.76	Catalytic	A suitable alternative to propionic acid.
2,4,6-Trimethylbenzoic acid	3.43	Catalytic	A slightly stronger but sterically hindered acid used in some syntheses.[2]
KSF Clay	-	-	Can be used as a solid acid catalyst, particularly with microwave heating.[12][13][14]

Expertise Insight: The optimal catalyst loading is substrate-dependent. Start with a low catalytic amount (e.g., 1 mol%) and increase if the reaction is sluggish. Monitoring the reaction for the disappearance of the starting alcohol is key to finding the right balance.

Troubleshooting Guide

This section provides solutions to common problems encountered during the Johnson-Claisen rearrangement.

Problem 1: My reaction yield is consistently low or the reaction does not proceed to completion.

This is the most common issue and can stem from several factors. A systematic approach is required to diagnose the problem.

Potential Cause 1: Insufficient Temperature The[7][7]-sigmatropic rearrangement has a significant activation energy barrier. Conventional heating often requires temperatures between 100-200 °C, and reaction times can be long (10-120 hours).[12][13][14]

• Solution:

  • Verify Temperature: Ensure your reaction mixture is reaching the target temperature. Use a high-boiling solvent like xylene (b.p. ~140 °C) or run the reaction neat if the orthoester's boiling point is high enough.

  • Consider Microwave Heating: Microwave-assisted heating is a proven method to dramatically accelerate the reaction and improve yields.[12][13] Reactions that take many hours conventionally can often be completed in 5-15 minutes under microwave irradiation, frequently without any solvent.[15]

Potential Cause 2: Ineffective Catalyst or Catalyst Decomposition The weak acid catalyst is essential. If it's old, impure, or used in the wrong amount, the reaction will be inefficient.

• Solution:

  • Use Fresh Catalyst: Always use a fresh, high-purity weak acid like propionic acid.

  • Optimize Loading: If the reaction is slow, incrementally increase the catalyst loading. Be cautious, as too much acid can cause degradation.

  • Monitor pH: For sensitive substrates, you can monitor the apparent pH of the reaction mixture to ensure it remains mildly acidic.

Potential Cause 3: Impure Reagents The Johnson-Claisen rearrangement is sensitive to impurities. Water in the allylic alcohol or orthoester can hydrolyze the reagents and intermediates.

• Solution:

  • Purify Reagents: Distill the allylic alcohol and orthoester before use.

  • Use a Dean-Stark Trap: When running the reaction in a solvent like toluene or xylene, a Dean-Stark apparatus can be used to azeotropically remove the ethanol byproduct and any trace water, driving the equilibrium forward.[2]

View Troubleshooting Workflow

Caption: A systematic approach to troubleshooting low yields.

Problem 2: I am observing significant side product formation.

Side products often arise from competing acid-catalyzed reactions.[11]

Potential Cause 1: Substrate Decomposition Tertiary allylic alcohols can be prone to elimination under acidic conditions. Other acid-sensitive functional groups in your substrate may also react.

• Solution:

  • Lower the Temperature: If possible, lower the reaction temperature. This is where microwave heating can be advantageous, as it allows for rapid heating to the target temperature and short reaction times, minimizing the thermal stress on the molecule.[15]

  • Reduce Catalyst Loading: Use the minimum amount of acid catalyst required to promote the reaction.

  • Use a Milder Catalyst: Consider using an even weaker acid or a solid-phase catalyst like KSF clay, which can sometimes offer higher selectivity.[12][13]

Potential Cause 2: Competing Rearrangements For certain substrates, particularly aromatic ones, other rearrangements may compete. If an ortho position is blocked on an allyl phenyl ether, a subsequent Cope rearrangement can occur, leading to the para-substituted product.[9]

• Solution: This is an inherent property of the substrate. The primary solution is to design the synthetic route with this potential outcome in mind. Characterize all products carefully to identify the isomeric distribution.

Problem 3: The stereoselectivity of my reaction is poor.

The Johnson-Claisen rearrangement is known for its high stereoselectivity due to the chair-like transition state.[7][10][11] Poor stereoselectivity is unusual but can occur.

Potential Cause: Boat-like Transition State While the chair-like transition state is energetically favored, a higher-energy boat-like conformation is also possible and can lead to different stereoisomers.[9] This can become more significant with sterically demanding substrates where the chair conformation might introduce unfavorable steric interactions.

• Solution:

  • Modify Reaction Temperature: The energy difference between the chair and boat transition states can be temperature-dependent. Running the reaction at the lowest possible temperature that still affords a reasonable rate may improve selectivity.

  • Change the Solvent: Solvents can influence the stability of the transition state. Polar solvents are known to accelerate the Claisen rearrangement and may alter the selectivity profile.[12][16][17] Screen a range of solvents from non-polar (e.g., decane) to polar aprotic (e.g., DMF).

  • Modify the Orthoester: The size of the orthoester's alkyl groups can influence steric interactions in the transition state. Trying a different orthoester (e.g., switching from triethyl to trimethyl orthoacetate) may alter the stereochemical outcome.

References

• Study Prep in Pearson+. (n.d.). The Johnson–Claisen reaction is a variant of the Claisen reaction...
• J&K Scientific LLC. (2021, February 17). Johnson-Claisen Rearrangement.
• Majumdar, K. C., & Alam, S. (2016, May 21). RECENT DEVELOPMENT IN THE ORTHOESTER JOHNSON-CLAISEN REARRANGEMENT AND APPLICATION.
• ResearchGate. (n.d.). The mechanism of Johnson–Claisen rearrangement of (S)-1-(cyclohex-1-en-1-yl) ethanol 2a.
• Name-Reaction.com. (n.d.). Johnson-Claisen rearrangement.
• Organic Chemistry. (2021, October 22). Johnson-Claisen Rearrangement Mechanism [Video]. YouTube.
• Chemistry LibreTexts. (2023, January 22). Claisen Rearrangement.
• Wikipedia. (n.d.). Claisen rearrangement.
• SynArchive. (n.d.). Johnson-Claisen Rearrangement.
• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). Johnson-Claisen Rearrangement.
• Acevedo, O., & Jorgensen, W. L. (2010, February 17).
• Williams, C. M. (n.d.). Experimental and Computational Investigations into the Benzyl-Claisen Rearrangement. The University of Queensland.
• Ashenhurst, J. (2019, November 14). The Cope and Claisen Rearrangements. Master Organic Chemistry.
• University of Minnesota. (n.d.). The Claisen Rearrangement.
• Castro, A. M. M. (2004, April 23). Claisen Rearrangement over the Past Nine Decades. Chemical Reviews.
• Chemistry Notes. (2022, January 23). Claisen Rearrangement: Mechanism and examples.
• BenchChem. (n.d.).
• Mehl, F., et al. (n.d.). Optimization of the Microwave-Assisted Ortho Ester Claisen Rearrangement: Application to Monoterpenols.
• ResearchGate. (n.d.). The Johnson–Claisen orthoester rearrangement of allylic alcohols.
• SciSpace. (2022, January 3). Claisen rearrangement.
• Organic Chemistry Portal. (n.d.). Claisen Rearrangement.
• YouTube. (2018, July 28). Johnson Claisen Rearrangement.
• SciSpace. (2015, January 1).
• Cambridge University Press. (n.d.). Claisen Rearrangement.
• Tokyo Chemical Industry UK Ltd. (n.d.). Johnson-Claisen Rearrangement.
• Science of Synthesis. (n.d.).
• Alfa Chemistry. (n.d.). Claisen Rearrangement.
• Tokyo Chemical Industry Co., Ltd. (APAC). (n.d.). Johnson-Claisen Rearrangement.

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Technical Support Center: Orthoester Claisen Rearrangement

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for the Johnson-Claisen (Orthoester) Rearrangement. This powerful C-C bond-forming reaction is a cornerstone in complex molecule synthesis, valued for its ability to create γ,δ-unsaturated esters with excellent stereocontrol.[1] However, like any sophisticated chemical transformation, it is not without its nuances. Researchers frequently encounter side reactions that can complicate product isolation and reduce yields.

This guide is structured as a series of frequently asked questions and troubleshooting scenarios encountered in the field. Our goal is to move beyond simple procedural lists and provide you with the mechanistic insights necessary to diagnose problems, optimize your reaction conditions, and prevent the formation of common side products.

Part 1: Review of the Core Reaction Pathway

Before troubleshooting, it is crucial to understand the desired reaction pathway. The Johnson-Claisen rearrangement begins with the reaction of an allylic alcohol with an excess of an orthoester (e.g., triethyl orthoacetate) in the presence of a weak acid catalyst, typically propionic acid.[2][3] The reaction proceeds through two key stages:

• In Situ Ketene Acetal Formation: The allylic alcohol displaces one of the alkoxy groups of the orthoester. Subsequent elimination of a second alcohol molecule, facilitated by heat and the acid catalyst, generates the key reactive intermediate: a mixed ketene acetal.[3][4]

• [5][5]-Sigmatropic Rearrangement: This ketene acetal then undergoes a concerted, thermally-allowed[5][5]-sigmatropic rearrangement through a highly ordered, chair-like transition state to form the final γ,δ-unsaturated ester product.[1][6]

Caption: Figure 1: The Johnson-Claisen Reaction Pathway

Part 2: Troubleshooting Guide & FAQs

Question 1: My reaction is stalled. I'm recovering my starting allylic alcohol and observing very low conversion. What is the likely cause?

Answer: This is a common issue that almost always points to inefficient formation of the key ketene acetal intermediate. Since the subsequent[5][5]-sigmatropic rearrangement is typically fast and intramolecular, a stalled reaction implicates the initial, intermolecular steps.

Root Causes & Solutions:

• Insufficient Catalysis: The acid catalyst is critical for two proton transfer events: protonation of an orthoester alkoxy group to facilitate attack by the allylic alcohol, and protonation of a second alkoxy group to enable its elimination as alcohol to form the ketene acetal.[3]

  • Solution: Ensure an appropriate amount of a weak acid catalyst is used. Propionic acid is standard. Stronger acids can promote side reactions (see Question 2). If the reaction is still sluggish, a very slight increase in catalyst loading can be attempted, but proceed with caution.

• Low Reaction Temperature: The elimination step to form the ketene acetal is often the rate-determining step and requires thermal energy.[2]

  • Solution: The required temperature can range from 100-200 °C.[2] If your reaction is running at the lower end of this range, a careful increase in temperature is warranted. For heat-sensitive substrates, microwave-assisted heating has been shown to dramatically increase reaction rates and yields at lower bulk temperatures.[2]

• Steric Hindrance: Highly substituted allylic alcohols or bulky orthoesters can significantly slow the initial transesterification step.

  • Solution: Increase reaction time and/or temperature. In some cases, switching to a less hindered orthoester (e.g., trimethyl orthoacetate vs. triethyl orthoacetate) may be beneficial, although this also changes the final ester product.

Parameter	Recommendation	Rationale
Catalyst	Propionic Acid (catalytic amount)	Weakly acidic to promote the desired pathway without causing significant elimination of the starting alcohol.[2][3]
Temperature	100 - 180 °C (conventional heating)	Provides sufficient energy for the elimination step to form the ketene acetal.[2]
Solvent	Often run neat in excess orthoester	High concentration of orthoester drives the initial equilibrium towards the mixed orthoester intermediate.
Alternative	Microwave Irradiation	Can accelerate the reaction significantly, often allowing for lower temperatures and shorter reaction times.[2]

Question 2: My major side product is a conjugated diene formed from my allylic alcohol. How can I suppress this elimination reaction?

Answer: This indicates that a classic E1 elimination pathway is outcompeting the Claisen rearrangement. This is arguably the most common side reaction pathway, especially with secondary and tertiary allylic alcohols which can form relatively stable carbocation intermediates.

Mechanistic Cause: The acid catalyst, intended to activate the orthoester, can instead protonate the hydroxyl group of your allylic alcohol. Loss of water generates a resonance-stabilized allylic carbocation. A subsequent proton abstraction from an adjacent carbon yields the conjugated diene.

Caption: Figure 2: Competing Pathways for the Allylic Alcohol

Troubleshooting Strategies:

• Control Acidity: This is the most critical parameter. Avoid strong acids like HCl or H₂SO₄. Use the weakest possible acid that still catalyzes the reaction, such as propionic acid. The goal is to make protonation of the orthoester kinetically favorable over protonation of the allylic alcohol.

• Temperature Management: High temperatures favor elimination reactions. Use the minimum temperature required for a reasonable reaction rate. It is often a delicate balance.

• Maximize Orthoester Concentration: Using the orthoester as the solvent (a large excess) helps to ensure the bimolecular reaction between the alcohol and orthoester is favored over the unimolecular decomposition of the protonated alcohol.

Protocol: Minimizing Elimination in a Standard Johnson-Claisen Reaction

• Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the allylic alcohol (1.0 eq.).

• Reagents: Add a significant excess of purified triethyl orthoacetate (5.0 - 10.0 eq.).

• Catalyst: Add a catalytic amount of propionic acid (e.g., 0.05 - 0.1 eq.).

• Heating: Heat the reaction mixture to a gentle reflux (typically around 135-140 °C). Monitor the reaction progress by TLC or GC-MS, looking for the consumption of the starting alcohol and the appearance of the higher Rf ester product.

• Workup: Once complete, cool the reaction mixture. Remove the excess orthoester and volatile byproducts under reduced pressure. The crude product can then be purified by silica gel chromatography.

Question 3: I am observing poor stereoselectivity or a mixture of diastereomers. How can I improve the stereochemical outcome?

Answer: The Johnson-Claisen rearrangement is renowned for its high stereoselectivity, which arises from the reaction proceeding through a highly ordered, chair-like six-membered transition state.[6][7] Poor selectivity suggests that either multiple transition states are accessible or that the inherent stereochemistry of your starting material is not well-defined.

Mechanistic Basis of Stereocontrol:

The geometry of the transition state is key. Substituents on both the allyl and ketene acetal fragments will preferentially occupy pseudo-equatorial positions to minimize sterically unfavorable 1,3-diaxial interactions.[6] This conformational preference translates the E/Z geometry of the allylic double bond and the configuration of any existing stereocenters into a predictable stereochemical outcome in the product.

Caption: Figure 3: Chair-like Transition State

Troubleshooting Strategies:

• Verify Starting Material Purity: Ensure your allylic alcohol is a single geometric isomer (E or Z). A mixture of starting isomers will inevitably lead to a mixture of product diastereomers.

• Steric Directing Groups: The presence of a bulky substituent on the allylic alcohol can often lock the transition state into a single preferred conformation, leading to excellent diastereoselectivity.

• Consider Alternative Variants: If high stereoselectivity is crucial and cannot be achieved, the Ireland-Claisen rearrangement is a powerful alternative.[2] It proceeds through a silyl ketene acetal, and the geometry of the enolate (and thus the final stereochemistry) can be controlled by the choice of solvent and base during its formation.[8]

Part 3: Summary of Common Side Products

Side Product	Structure Description	Probable Cause	Recommended Solution
Diene	Conjugated diene derived from the starting alcohol.	E1 elimination of the allylic alcohol catalyzed by strong acid or high temperatures.	Use a weak acid catalyst (propionic acid), maintain the lowest effective temperature, use excess orthoester.
Allylic Ether	R-O-R' where both R and R' are allylic fragments.	Acid-catalyzed SN1 reaction between the allylic carbocation and another molecule of allylic alcohol.	Same as for diene prevention; control acidity and temperature.
Orthoester Decomposition Products	Ketene acetals from the orthoester itself, leading to self-condensation products.	Excessively high temperatures or harsh acidic conditions causing orthoester breakdown.[9]	Use purified orthoester, moderate temperatures, and catalytic acid only.
Hydrolysis Products	Carboxylic acid corresponding to the orthoester.	Presence of water in the reaction mixture leading to orthoester hydrolysis.	Ensure all reagents and glassware are scrupulously dry.[10]

References

• Master Organic Chemistry. (2019). The Cope and Claisen Rearrangements. [Link]

• Wikipedia. (n.d.). Claisen rearrangement. [Link]

• Chemistry Steps. (2021). Claisen Condensation Reaction Mechanism. [Link]

• Wikipedia. (n.d.). Ortho ester. [Link]

• J&K Scientific LLC. (2021). Johnson-Claisen Rearrangement. [Link]

• Chemistry LibreTexts. (2024). 23.7: The Claisen Condensation Reaction. [Link]

• R Discovery. (n.d.). Ketene Acetals. I. A New Synthesis of Ketene Acetals and Ortho Esters1. [Link]

• Organic Chemistry Portal. (n.d.). Claisen Rearrangement. [Link]

• Taylor & Francis Online. (n.d.). Alkyl Orthoesters and Their Applications in Organic Synthesis. [Link]

• Chegg.com. (2021). Solved The ortho ester Claisen rearrangement reactions. [Link]

• International Journal of Advanced Research. (2016). RECENT DEVELOPMENT IN THE ORTHOESTER JOHNSON-CLAISEN REARRANGEMENT AND APPLICATION. [Link]

• ResearchGate. (n.d.). Byproduct formation under orthoester Johnson–Claisen rearrangement of (+)-9b. [Link]

• UQ eSpace - The University of Queensland. (n.d.). Experimental and Computational Investigations into the Benzyl-Claisen Rearrangement. [Link]

• ResearchGate. (2025). DFT Calculations of Triethyl and Trimethyl Orthoacetate Elimination Kinetics in the Gas Phase. [Link]

Sources

• 1. bioinfopublication.org [bioinfopublication.org]
• 2. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Claisen Condensation Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Claisen Rearrangement [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Ortho ester - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Orthoester Rearrangement Efficiency with Temperature Control

Welcome to the technical support center for orthoester rearrangements. This guide is designed for researchers, chemists, and drug development professionals who utilize the Johnson-Claisen rearrangement and seek to optimize their reaction outcomes. Temperature is arguably the most critical parameter in this process, acting as a double-edged sword that can either drive a reaction to completion with high efficiency or lead to a complex mixture of byproducts. This document provides in-depth, field-proven insights into harnessing temperature to your advantage.

Core Principles: The Thermodynamic and Kinetic Landscape

The Johnson-Claisen rearrangement is a powerful[1][1]-sigmatropic rearrangement that transforms an allylic alcohol into a γ,δ-unsaturated ester, creating a new carbon-carbon bond. The reaction is typically performed by heating the alcohol with an excess of a trialkyl orthoester and a weak acid catalyst.[1][2] Understanding the influence of temperature requires considering its effect on two distinct stages: the initial reversible formation of a key intermediate and the subsequent irreversible rearrangement.

• Equilibrium and Intermediate Formation: The reaction begins with an acid-catalyzed, reversible exchange between the allylic alcohol and the orthoester to form a mixed orthoester. This intermediate then eliminates a molecule of alcohol (e.g., ethanol) to generate a ketene acetal. Temperature, particularly when combined with the distillation of the low-boiling alcohol byproduct, drives this equilibrium toward the formation of the crucial ketene acetal intermediate, which is essential for the rearrangement to occur.[1][3]

• Kinetics of the Rearrangement: The core[1][1]-sigmatropic rearrangement is a concerted, pericyclic reaction that proceeds through a highly ordered, cyclic transition state.[4][5] Like most reactions, its rate is governed by the Arrhenius equation—an increase in temperature provides the necessary activation energy, leading to a significant increase in the reaction rate. Standard Johnson-Claisen rearrangements often require high temperatures, typically in the range of 100-200 °C, to proceed at a practical rate.[1][5][6]

• The Selectivity vs. Rate Trade-Off: Herein lies the central challenge. While high temperatures accelerate the desired rearrangement, they can also disproportionately accelerate undesirable side reactions. These can include substrate or product decomposition, O-alkylation, O-acetylation, and polymerization.[1][7] In some cases, reducing the temperature has been shown to improve selectivity by minimizing the formation of these byproducts.[8] Conversely, and somewhat counterintuitively, some studies have demonstrated that increasing the temperature can enhance the diastereoselectivity for certain substrates, suggesting the transition states for different diastereomers have distinct energetic requirements.[1]

Troubleshooting Guide

This section addresses common issues encountered during orthoester rearrangements, with a focus on temperature-related solutions.

Q1: My reaction is extremely slow or appears to have stalled completely. Should I simply increase the temperature?

A: A sluggish reaction is a common issue, and while increasing temperature is a valid strategy, it should be approached methodically.

• Initial Checks: Before adjusting the heat, ensure that your weak acid catalyst (e.g., propionic acid) is present and active, and that your reagents and solvent are sufficiently anhydrous. Water can lead to the hydrolysis of the orthoester, halting the reaction sequence.[3][9]

• Incremental Temperature Increase: A modest increase of 10-20 °C is a logical first step. This can be achieved by switching to a higher-boiling solvent (e.g., from toluene at ~110 °C to xylene at ~140 °C).

• Beware of Decomposition: Be cautious when exceeding 180-200 °C with conventional heating, as many complex organic molecules are not stable for extended periods at these temperatures.[1]

• High-Efficiency Alternative: For thermally sensitive substrates, consider microwave irradiation. This technique can achieve very high effective temperatures over extremely short reaction times (minutes instead of hours), often leading to dramatically improved rates and yields while minimizing thermal decomposition.[1][6][10]

Q2: My reaction yield is low, and the crude NMR shows a complex mixture of byproducts. Is the temperature too high?

A: Yes, this is a classic sign of excessive reaction temperature. When the thermal energy supplied to the system is too high, it opens up multiple undesired reaction pathways that can compete with or even dominate the desired rearrangement.

• Common Side Reactions: At elevated temperatures, you may be promoting side reactions such as O-acetylation or O-alkylation from the orthoester, or simple decomposition of your starting material.[7]

• Recommended Action: Reduce the reaction temperature significantly and increase the reaction time accordingly. It is often more productive to run a reaction for 24 hours at 110 °C than for 4 hours at 180 °C if the substrate is sensitive. Studies on related etherification reactions using orthoesters have shown that lower temperatures (e.g., 40-60 °C) can drastically improve selectivity and reduce the formation of humin-like byproducts.[8]

• Monitor Progress: When troubleshooting, take aliquots over time to track the consumption of starting material versus the formation of both the desired product and byproducts to find the optimal balance.

Q3: The diastereoselectivity of my reaction is not acceptable. How can I use temperature to control it?

A: The influence of temperature on stereoselectivity is highly substrate-dependent and can be unpredictable.

• Conventional Wisdom vs. Reality: While lower temperatures are generally favored for higher selectivity in many reaction types, the Johnson-Claisen rearrangement can be an exception. For certain chiral allylic alcohols, it has been observed that diastereoselectivity improves as the temperature is increased (e.g., moving from benzene to decalin as a solvent).[1]

• Rationale: This phenomenon occurs when the activation energy barrier for the transition state leading to the desired diastereomer is higher than that for the undesired one. By providing more thermal energy, you more effectively populate the higher-energy, desired pathway.

• Empirical Approach: There is no substitute for empirical screening. It is highly recommended to perform the reaction at a minimum of three different temperatures (e.g., refluxing toluene, xylene, and decalin) to determine the optimal conditions for your specific substrate system.

Frequently Asked Questions (FAQs)

Q: What is a standard temperature range for a Johnson-Claisen rearrangement using conventional heating? A: The most commonly cited temperature range is between 100 °C and 200 °C.[1][5][6] This is typically dictated by the boiling point of the solvent used, with common choices being toluene (~110 °C) or xylene (~140 °C).

Q: How does microwave heating fundamentally differ from a standard oil bath? A: Microwave heating directly excites polar molecules (like the alcohol and orthoester) within the vessel, leading to rapid and uniform heating throughout the bulk of the liquid. An oil bath, by contrast, heats via conduction and convection from the outside in. This direct heating mechanism is why microwaves can reduce reaction times from over 8 hours to as little as 5 minutes and often result in higher yields by minimizing the time the substrate is exposed to high temperatures.[10]

Q: Does the structure of the orthoester (e.g., triethyl orthoacetate vs. trimethyl orthoformate) influence the required temperature? A: Yes, the orthoester's structure affects its reactivity, which can in turn influence the optimal temperature. Electron-donating groups on the orthoester can stabilize the intermediate oxonium ions formed during the initial exchange, potentially allowing the reaction to proceed at a lower temperature.[11]

Data Summary: Conventional vs. Microwave Heating

The following table summarizes data from a study on the rearrangement of two monoterpenols, clearly illustrating the dramatic efficiency gains possible with microwave heating.

Substrate	Heating Method	Temperature (°C)	Time (min)	Yield (%)	Reference
Perillyl Alcohol	Oil Bath	140	480	84%	[10]
Perillyl Alcohol	Microwave	190	5	99%	[10]
Nerol	Oil Bath	140	480	42%	[10]
Nerol	Microwave	190	5	93%	[10]

Visualizing the Process

Reaction Mechanism

Caption: Key stages of the Johnson-Claisen rearrangement.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting low reaction efficiency.

Experimental Protocol: Microwave-Assisted Rearrangement of Nerol

This protocol is adapted from an optimized procedure and demonstrates the power of microwave heating for rapid and high-yield orthoester rearrangements.[10]

Materials:

• Nerol (1.0 eq)

• Triethyl orthoacetate (TEOA) (14.0 eq)

• Propionic acid (catalytic, ~0.1 eq)

• Microwave reactor vial with a magnetic stir bar

• Focused microwave reactor (e.g., Biotage)

Procedure:

• To a clean, dry microwave reactor vial equipped with a magnetic stir bar, add nerol.

• Add triethyl orthoacetate (14 equivalents). Note: TEOA acts as both the reagent and the solvent.

• Add a catalytic amount of propionic acid.

• Securely seal the vial with the appropriate cap.

• Place the vial inside the microwave reactor cavity.

• Program the reactor to heat the mixture to 190 °C and hold for 5 minutes with active stirring. Ensure the power is set to a level that allows for rapid heating without overshooting the target temperature.

• After the 5-minute irradiation period, the reactor will cool the vial with compressed air. Wait until the vial has reached a safe handling temperature (<50 °C).

• Remove the vial and uncap carefully in a fume hood.

• The reaction is complete. The excess triethyl orthoacetate can be removed under reduced pressure.

• The crude product can then be purified by silica gel column chromatography to yield the desired γ,δ-unsaturated ester.

Expected Outcome: This procedure typically results in yields exceeding 90%, a significant improvement over conventional heating methods which may require 8 hours or more to achieve yields below 50%.[10]

References

• Master Organic Chemistry. (2019, November 14). The Cope and Claisen Rearrangements. [Link]

• Maleki, B., Jarari, H., & Veisi, H. (2020). Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media. RSC Advances, 10(55), 33355–33414. [Link]

• Alam, S. (2016). Recent Development in the Orthoester Johnson-Claisen Rearrangement and Application. International Journal of Chemical Research, 8(2), 173-194. [Link]

• Mehl, F., et al. (2010). Optimization of the Microwave-Assisted Ortho Ester Claisen Rearrangement: Application to Monoterpenols. Synthetic Communications, 40(4), 462-468. [Link]

• Hunt, A. J., et al. (2015). Etherification Reactions of Furfuryl Alcohol in the Presence of Orthoesters and Ketals. ACS Sustainable Chemistry & Engineering, 3(4), 629-634. [Link]

• Otto, S., et al. (2015). Orthoester exchange: a tripodal tool for dynamic covalent and systems chemistry. Chemical Science, 6(3), 1952-1957. [Link]

• Kieffer, C., & Otto, S. (2024). The Dynamic Chemistry of Orthoesters and Trialkoxysilanes: Making Supramolecular Hosts Adaptive, Fluxional, and Degradable. Accounts of Chemical Research, 57(4), 436-448. [Link]

• Organic Chemistry Portal. Claisen Rearrangement. [Link]

• Chemistry LibreTexts. (2023, January 22). Claisen Rearrangement. [Link]

• Wikipedia. Claisen rearrangement. [Link]

• University of Rochester. The Claisen Rearrangement. [Link]

• Wikipedia. Ortho ester. [Link]

Sources

• 1. bioinfopublication.org [bioinfopublication.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. The Dynamic Chemistry of Orthoesters and Trialkoxysilanes: Making Supramolecular Hosts Adaptive, Fluxional, and Degradable - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Claisen Rearrangement [organic-chemistry.org]
• 5. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05276K [pubs.rsc.org]
• 8. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 9. Ortho ester - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Orthoester exchange: a tripodal tool for dynamic covalent and systems chemistry - Chemical Science (RSC Publishing) DOI:10.1039/C4SC03528C [pubs.rsc.org]

Technical Support Center: Troubleshooting Claisen Rearrangement Reactions

Welcome to the Process Chemistry & Scale-Up Support Center. This guide is designed for researchers, scientists, and drug development professionals facing low conversion rates, poor yields, or substrate degradation during [3,3]-sigmatropic rearrangements.

Below, you will find a diagnostic workflow, followed by in-depth troubleshooting modules that address the thermodynamic, kinetic, and solvent-related barriers of the Claisen rearrangement.

I. Diagnostic Workflow

Diagnostic logical workflow for troubleshooting low Claisen conversion.

II. Troubleshooting Modules & FAQs

Q1: My thermal Claisen rearrangement stalls at 30% conversion even after 48 hours at 150 °C. How can I overcome this kinetic barrier without degrading the substrate?

Root Cause Analysis: The [3,3]-sigmatropic rearrangement of allyl vinyl ethers has an inherently high activation energy barrier. Conventional conductive heating often leads to uneven temperature distribution and prolonged reaction times. This extended thermal stress invites competing side reactions (e.g., polymerization or elimination) and can cause the reaction to stall before reaching thermodynamic completion.

Solution: Transition to Microwave-Assisted Heating . Microwave irradiation provides rapid, volumetric heating that accelerates reaction kinetics, often reducing reaction times from days to minutes while suppressing thermal decomposition.

Protocol: Microwave-Assisted Solvent-Free Claisen Rearrangement

• Preparation: Mix the allyl aryl ether substrate (1.0 mmol) with an activated solid acid catalyst (e.g., Hβ-zeolite, 20% w/w) in a microwave-safe reaction vial. Do not add solvent.

• Sealing: Seal the vial with a Teflon-lined crimp cap to safely contain any autogenous pressure generated during heating.

• Irradiation: Place the vial in a dedicated microwave synthesizer (e.g., Biotage Initiator). Irradiate at 80 °C for 10–15 minutes.

• Workup: Cool the vessel to room temperature. Extract the organic product with ethyl acetate (3 × 10 mL), filter out the zeolite catalyst through a Celite pad, and concentrate the filtrate under reduced pressure.

Q2: I attempted to lower the activation energy using a Lewis acid (e.g., TiCl₄ or AlCl₃), but I am getting poor yields and "black tar" (decomposition). What is going wrong?

Root Cause Analysis: Strong Lewis acids aggressively coordinate to the ether oxygen, successfully lowering the HOMO-LUMO gap required for the rearrangement. However, this aggressive coordination also catalyzes competitive pathways such as ether cleavage, cationic polymerization of the vinyl group, and rapid decomposition of the newly formed product[1].

Solution: Utilize Mild, Highly Enthalpic Lewis Acids (such as Mg(OTf)₂ or In(OTf)₃). These reagents provide sufficient coordination to facilitate the [3,3]-shift without over-activating the substrate toward decomposition[2].

Protocol: Mild Lewis Acid-Catalyzed Claisen Rearrangement

• Setup: To an 8 mL vial equipped with a magnetic stir bar, add Mg(OTf)₂ (8 mg, 0.025 mmol, 5 mol%) and N-iodosuccinimide (NIS, 113 mg, 0.5 mmol).

• Solvent Addition: Inject anhydrous dichloromethane (DCM, 0.25 mL) via syringe under an inert atmosphere (N₂ or Ar).

• Reactant Addition: Add the alkene (0.5 mmol) and the allylic alcohol (0.25 mmol) to initiate the tandem halo-etherification/Claisen process.

• First Stage (Etherification): Stir the reaction mixture for 8 hours at room temperature.

• Second Stage (Rearrangement): Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 114 μL, 0.75 mmol). Transfer the vial to a heating block and stir for 36 hours at 80 °C.

• Purification: Quench with saturated aqueous NH₄Cl, extract with DCM, dry over Na₂SO₄, and purify via flash column chromatography[2].

Q3: Can I improve my Claisen rearrangement conversion simply by changing the solvent? I want to avoid high temperatures and heavy metals.

Root Cause Analysis: In non-polar solvents (like toluene or hexanes), the transition state of the Claisen rearrangement is purely governed by internal electronics. However, the transition state actually possesses a highly polarized, tight geometry that is unassisted by non-polar environments.

Solution: Employ "On-Water" Catalysis . Water acts not just as a solvent, but as a catalytic medium. The hydrophobic effect forces the non-polar organic reactants into tight droplets, increasing their effective molarity. Furthermore, hydrogen bonding at the oil-water interface stabilizes the polarized transition state, drastically accelerating the reaction and pushing the equilibrium toward the product[3].

Mechanistic pathway of on-water accelerated [3,3]-sigmatropic rearrangement.

Quantitative Data: Solvent Effects on Conversion

Table 1: Impact of solvent on the conversion of Aza-Claisen and standard Claisen rearrangements[3].

Reaction Type	Solvent Condition	Temperature (°C)	Time (h)	Conversion (%)
Aza-Claisen	Neat (No Solvent)	80	24	< 5%
Aza-Claisen	Organic (Toluene)	80	24	< 5%
Aza-Claisen	D₂O	80	24	40%
Aza-Claisen	H₂O ("On-Water")	80	24	100%
Standard Claisen	Neat	Room Temp	48	73%
Standard Claisen	H₂O ("On-Water")	Room Temp	48	100%

Note: The kinetic isotope effect observed between H₂O and D₂O highlights that interfacial hydrogen bonding is the primary driver of this catalytic acceleration, rather than just simple polarity[3].

References

• Source: niscpr.res.
• Source: nih.
• Source: rsc.
• Source: acs.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Lewis Acid-Catalyzed Halonium Generation for Morpholine Synthesis and Claisen Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Water as the reaction medium in organic chemistry: from our worst enemy to our best friend - Chemical Science (RSC Publishing) DOI:10.1039/D0SC06000C [pubs.rsc.org]

Handling and storage precautions for orthoacetate reagents.

Technical Support Center: Orthoacetate Reagents Subject: Handling, Storage, and Troubleshooting for Trimethyl/Triethyl Orthoacetate Ticket ID: ORTHO-Guide-v4.2 Assigned Specialist: Senior Application Scientist

Introduction: The "Masked" Reactivity

Welcome to the Technical Support Center. You are likely working with Trimethyl orthoacetate (TMOA) or Triethyl orthoacetate (TEOA) .

The Core Challenge: Orthoacetates (

) are chemically paradoxical. They are stable under basic conditions but hypersensitive to acid-catalyzed hydrolysis. To a researcher, they are "masked" esters/acids. Your success depends entirely on maintaining the kinetic barrier against moisture. Once that barrier is breached by trace acid or water, the reagent degrades rapidly into an ester and alcohol, ruining stoichiometry and yield.

This guide provides the protocols required to maintain that barrier and troubleshoot failures when they occur.

Part 1: Storage & Integrity (The Foundation)

The Silent Killer: Autocatalytic Hydrolysis Unlike standard esters, orthoacetates do not just "go bad"; they actively destroy themselves in the presence of moisture. The reaction generates an alcohol and an ester.[1][2] If the ester hydrolyzes further, it produces carboxylic acid (acetic acid), which catalyzes the degradation of the remaining bulk reagent.

Visualizing the Degradation Pathway

The following diagram illustrates why moisture control is non-negotiable. Note the "Acid Catalysis" loop—once started, it accelerates.

Figure 1: The autocatalytic degradation cycle of orthoacetates. Note that the generation of trace acid (red path) accelerates the destruction of the remaining bulk reagent.

Storage FAQs

Q: My reagent bottle smells like vinegar or ethyl acetate. Is it usable? A: Stop immediately. A vinegar smell (acetic acid) or a fruity ester smell (ethyl acetate) indicates significant hydrolysis.

• The Test: Run a quick

  NMR in .

  • TMOA:[3][4] Look for a singlet at ~1.4 ppm (

    ) and ~3.2 ppm ( ).

  • Degradation: If you see peaks corresponding to Methyl Acetate (Singlet ~2.0 ppm, Singlet ~3.6 ppm), the reagent is compromised.

• The Fix: If degradation is <5%, you can distill the reagent over Calcium Hydride (

  ) or Potassium Carbonate ( ) to neutralize acid and remove water. Never distill over acidic drying agents (e.g., Silica, ).

Q: Can I store this in a standard fridge? A: Only if the seal is perfect. Fridges are high-humidity environments.

• Best Practice: Store at room temperature in a desiccator or glovebox. If cold storage is required for long-term stability, the bottle must be warmed to room temperature before opening to prevent condensation from being sucked into the reagent.

Part 2: Operational Handling (The Process)

Handling orthoacetates requires an Inert Chain of Custody . You must prevent atmospheric moisture from contacting the liquid during transfer.

Physical Properties Reference Table

Property	Trimethyl Orthoacetate (TMOA)	Triethyl Orthoacetate (TEOA)	Critical Handling Note
CAS	1445-45-0	78-39-7	Verify CAS before ordering.
Boiling Point	~107-109°C	~142°C	TEOA requires higher vacuum for distillation.
Flash Point	13°C (Closed Cup)	35°C	TMOA is highly flammable. Ground all equipment.
Density	0.94 g/mL	0.89 g/mL	Use mass, not volume, for precise stoichiometry.
Sensitivity	Moisture Sensitive	Moisture Sensitive	Use oven-dried glassware.[5]

Protocol: Inert Syringe Transfer

Use this method for adding orthoacetate to a reaction vessel.

• Preparation: Oven-dry a glass syringe and a long metal needle (15-20 cm). Flush them with Nitrogen/Argon 3 times while hot.

• Pressure Equalization: Insert a nitrogen line needle into the reagent bottle's septum (to prevent a vacuum when you withdraw liquid).

• Withdrawal: Insert the syringe. Withdraw slightly more than the required volume. Invert the syringe and expel gas bubbles.

• Transfer: Inject the reagent directly into the reaction flask (which should already be under inert gas).

• Seal: Parafilm the reagent bottle immediately after needle removal.

Part 3: Reaction Troubleshooting (The Application)

The most common application for orthoacetates is the Johnson-Claisen Rearrangement , a powerful method to create

-unsaturated esters from allylic alcohols.

The Johnson-Claisen Workflow

Success in this reaction relies on Le Chatelier’s Principle . You must drive the equilibrium forward by removing the alcohol byproduct.

Figure 2: The Johnson-Claisen Rearrangement logic. The red octagon represents the most common failure point: failure to distill off the alcohol byproduct.

Troubleshooting Guide: Johnson-Claisen

Problem 1: "I have low yield and mostly recovered starting material."

• Cause A: Equilibrium Stagnation. You did not remove the alcohol (methanol/ethanol) generated during the exchange step.

  • Solution: Use a distillation head or a Dean-Stark trap. The reaction temperature must be high enough to boil off the alcohol (65°C for MeOH, 78°C for EtOH) but not the orthoacetate.

• Cause B: Wet Reagents. Water destroyed the orthoacetate before it could react with your allylic alcohol.

  • Solution: Add the orthoacetate last, or pre-dry the allylic alcohol with molecular sieves.

Problem 2: "The reaction turned black/tarry."

• Cause: Over-acidification. Strong acids cause polymerization of the ketene acetal intermediate.

  • Solution: Use a weak acid catalyst like Propionic Acid or Pivalic Acid (1-5 mol%). Avoid strong mineral acids or p-TsOH unless strictly controlled.

Problem 3: "The reaction is stuck at the intermediate."

• Cause: Temperature too low. The [3,3]-sigmatropic rearrangement has a high activation energy.

  • Solution: Ensure the internal temperature reaches 130-150°C. Toluene or Xylene are preferred solvents, or run neat (solvent-free) if the boiling point allows.

Part 4: Emergency & Waste Protocols

Spill Management

• Small Spills: Absorb with vermiculite or sand. Do not use combustible materials (sawdust) due to the low flash point of TMOA.

• Decontamination: Wipe the surface with a dilute solution of aqueous sodium bicarbonate (

  ) to hydrolyze and neutralize the residue safely.

Quenching (Disposal)

• Do not pour pure orthoacetate into the aqueous waste stream; it may separate and create a flammability hazard.

• Protocol:

  • Dilute the waste orthoacetate in ethanol.

  • Slowly add dilute aqueous HCl (1M) while stirring. This forces hydrolysis to the safe ester/alcohol/acid components.

  • Neutralize with Sodium Bicarbonate.

  • Dispose of as organic solvent waste.

References

• Sigma-Aldrich. Trimethyl orthoacetate Safety Data Sheet (SDS). Retrieved from

• Johnson, W. S., et al. (1970).[6] Simple Stereoselective Version of the Claisen Rearrangement Leading to Trans-Trisubstituted Olefinic Bonds.[6][7] Journal of the American Chemical Society.[7] Retrieved from

• Organic Chemistry Portal. Johnson-Claisen Rearrangement Mechanism and Applications. Retrieved from

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann.

• Thermo Fisher Scientific. Handling Air-Sensitive Reagents Technical Guide. Retrieved from

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. Video: Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line [jove.com]
• 6. jk-sci.com [jk-sci.com]
• 7. name-reaction.com [name-reaction.com]

Reference Data & Comparative Studies

(E,E)-Di-1-propenyl methyl orthoacetate vs. triethyl orthoacetate.

This guide provides an objective, technical comparison between the industry-standard Triethyl Orthoacetate (TEOA) and the high-performance variant (E,E)-Di-1-propenyl methyl orthoacetate (DDPMO) for use in Johnson-Claisen rearrangements.

(E,E)-Di-1-propenyl methyl orthoacetate vs. Triethyl Orthoacetate

Executive Summary

The Johnson-Claisen rearrangement is a cornerstone method for converting allylic alcohols into

-unsaturated esters.[1][2] While Triethyl Orthoacetate (TEOA) is the standard reagent due to cost and availability, it often requires high temperatures ( ) and continuous removal of ethanol to drive the equilibrium.

(E,E)-Di-1-propenyl methyl orthoacetate (DDPMO) represents a "kinetically activated" alternative. By incorporating propenyl groups, this reagent leverages an irreversible tautomerization driving force, allowing reactions to proceed under milder conditions with higher conversion rates, making it superior for thermally sensitive or sterically hindered substrates.

Chemical Identity & Properties

Feature	Triethyl Orthoacetate (TEOA)	(E,E)-Di-1-propenyl methyl orthoacetate (DDPMO)
CAS Number	78-39-7	66178-23-2
Formula
Molecular Weight	162.23 g/mol	172.22 g/mol
Leaving Group	Ethoxy ( )	1-Propenyloxy ( )
Byproduct	Ethanol ( )	Propenyl Alcohol Propanal
Byproduct BP		(Propanal)
Driving Force	Equilibrium shift via distillation	Irreversible Tautomerization
Final Product	Ethyl Ester	Methyl Ester

Mechanistic Comparison

The core difference lies in the elimination step that generates the reactive ketene acetal intermediate.

• TEOA Pathway: Elimination of ethanol is reversible. The reaction must be driven by distilling ethanol out of the system (Le Chatelier's principle), often requiring refluxing xylene or toluene.

• DDPMO Pathway: Elimination of 1-propenyl alcohol is followed immediately by tautomerization to propanal . This keto-enol tautomerization is essentially irreversible under reaction conditions, preventing the backward reaction and driving the formation of the ketene acetal rapidly.

Figure 1: Mechanistic divergence between TEOA and DDPMO. Note the irreversible tautomerization trap (Red) in the DDPMO pathway which accelerates ketene acetal formation.

Performance Analysis

A. Reaction Kinetics & Temperature[1][3]

• TEOA: Typically requires temperatures of 130–150°C (e.g., refluxing o-xylene) for 12–24 hours. The high activation energy is partly due to the need to drive the unfavorable ethanol elimination equilibrium.

• DDPMO: Can often proceed at 80–100°C or significantly faster at higher temperatures. The volatility of propanal (

  ) aids in its spontaneous removal from the reaction matrix.

B. Substrate Compatibility

• TEOA: Suitable for robust substrates (simple allylic alcohols). High temperatures may cause polymerization or decomposition of sensitive isoprenoids or substrates with labile protecting groups.

• DDPMO: Ideal for complex natural products (e.g., Linalool derivatives, fragile terpenes). The milder conditions preserve stereochemistry and prevent thermal degradation.

C. Stereoselectivity (E/Z Ratio)

Both reagents proceed via a chair-like transition state, generally favoring the (E)-isomer. However, DDPMO often exhibits slightly higher stereocontrol because the reaction can be run at lower temperatures, reducing thermal equilibration of the transition states.

Experimental Protocols

Protocol A: Standard TEOA Method (High Temperature)

Best for: Simple substrates, large-scale cost-effective synthesis.

• Setup: Equip a round-bottom flask with a Dean-Stark trap (or distillation head) and a reflux condenser.

• Charge: Add Allylic Alcohol (1.0 equiv), Triethyl Orthoacetate (4.0–6.0 equiv), and Propionic Acid (0.05 equiv).

• Solvent: Add o-Xylene or Toluene (0.5 M concentration relative to alcohol).

• Reaction: Heat to vigorous reflux (

  bath). Monitor the collection of ethanol in the trap.

• Duration: Reflux for 12–24 hours until TLC indicates consumption of starting material.

• Workup: Cool to RT. Quench with saturated

  .[2] Extract with . Dry over and concentrate.

• Purification: Flash chromatography (typically Hexanes/EtOAc).

Protocol B: High-Efficiency DDPMO Method (Mild/Kinetic)

Best for: Sensitive substrates, high-value intermediates, rapid screening.

• Setup: Flame-dried flask under Argon atmosphere. Simple distillation head is optional but recommended for driving the reaction to completion.

• Charge: Add Allylic Alcohol (1.0 equiv) and (E,E)-Di-1-propenyl methyl orthoacetate (2.0–3.0 equiv).

• Catalyst: Add 2,4-Dinitrophenol (0.05 equiv) or Propionic Acid (0.1 equiv).

• Solvent: Toluene (anhydrous).

• Reaction: Heat to

  .

  • Note: The byproduct propanal (

    ) will evolve rapidly. If using a distillation head, a low-boiling fraction will collect.

• Duration: Reaction is typically complete in 2–6 hours.

• Workup: Remove solvent and excess reagent under reduced pressure. The residue is often clean enough for direct purification.

• Purification: Flash chromatography. Note: The product is a Methyl Ester .

References

• NIST Chemistry WebBook. "(E,E) Di-1-propenyl methyl orthoacetate." Standard Reference Data. Link

• Baeckström, P., & Li, L. (1991). "Isoprenoid Chain Elongations by Claisen Rearrangements Using Acetals as Precursors of Vinyl Ethers." Acta Chemica Scandinavica, 45, 203-205. (Foundational work on mixed orthoester exchange for Claisen rearrangements).

• Johnson, W. S., et al. (1970). "A Useful Variant of the Claisen Rearrangement." Journal of the American Chemical Society, 92(3), 741–743. (Original TEOA methodology). Link

• BenchChem. "Triethyl Orthoacetate: A Cornerstone of Modern Organic Synthesis." Application Note. Link

Sources

• 1. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 2. Trimethyl orthopropionate | 24823-81-2 | Benchchem [benchchem.com]
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Advantages of Johnson-Claisen over other Claisen variants.

Title: The Johnson-Claisen Rearrangement: A Comparative Guide to Performance, Stereocontrol, and Synthetic Utility

Introduction The Claisen rearrangement is a foundational [3,3]-sigmatropic rearrangement in organic synthesis, enabling the construction of complex carbon-carbon bonds from simple precursors[1]. While the classical Claisen rearrangement requires the synthesis and isolation of potentially unstable allyl vinyl ethers, modern synthetic chemistry relies heavily on variants that generate the reactive intermediates in situ[2]. Among these, the Johnson-Claisen (orthoester) rearrangement stands out as a highly robust and versatile method for converting allylic alcohols directly into γ,δ-unsaturated esters[3]. As a Senior Application Scientist, I have structured this guide to provide an objective comparison of the Johnson-Claisen rearrangement against other prominent variants (such as the Ireland-Claisen and Eschenmoser-Claisen), detailing the mechanistic causality, performance metrics, and a self-validating experimental protocol.

Mechanistic Causality and Stereocontrol

The Johnson-Claisen rearrangement operates via the reaction of an allylic alcohol with an excess of a trialkyl orthoacetate (e.g., triethyl orthoacetate) in the presence of a catalytic weak acid, typically propionic acid[4].

The efficiency of this reaction is rooted in the following mechanistic causality:

• Acetal Exchange: The acid catalyst protonates the orthoester, leading to the loss of an alcohol molecule and the formation of an oxonium ion[4]. The allylic alcohol attacks this intermediate to form a mixed orthoester[5].

• Ketene Acetal Generation: A subsequent elimination of a second alcohol molecule generates the highly reactive ketene acetal in situ[2]. Continuous removal of the alcohol byproduct (e.g., ethanol) via distillation drives this equilibrium forward[6].

• [3,3]-Sigmatropic Rearrangement: The ketene acetal undergoes a concerted pericyclic rearrangement through a highly ordered, chair-like six-membered transition state[1]. This highly organized transition state dictates the predictable transfer of stereochemistry, predominantly yielding E-alkenes and allowing for precise 1,3-chirality transfer from secondary or tertiary allylic alcohols[1].

Mechanistic workflow of the Johnson-Claisen rearrangement and in situ ketene acetal formation.

Comparative Analysis: Johnson vs. Ireland vs. Eschenmoser

When designing a synthetic route, the choice of Claisen variant depends on the desired functional group, the functional group tolerance of the substrate, and the operational constraints of the laboratory.

• Johnson-Claisen (Acidic/Thermal): Ideal for directly accessing esters. It operates under mildly acidic conditions (propionic acid)[4]. While it requires high temperatures (100–200 °C), it avoids the use of moisture-sensitive, strong bases[3]. The direct production of esters makes it highly versatile for subsequent functionalization (e.g., reduction, saponification)[2].

• Ireland-Claisen (Basic/Cryogenic): Converts allyl esters to γ,δ-unsaturated carboxylic acids[7]. This variant requires the formation of a silyl ketene acetal using strong bases like lithium diisopropylamide (LDA) at cryogenic temperatures (-78 °C), followed by trapping with chlorotrimethylsilane (TMSCl)[3]. While it proceeds at much lower temperatures than the Johnson-Claisen and offers excellent stereocontrol (by selectively forming E- or Z-enolates depending on the solvent system), the strict anhydrous and strongly basic conditions can be incompatible with base-sensitive substrates[7].

• Eschenmoser-Claisen (Neutral/Thermal): Reacts allylic alcohols with N,N-dimethylacetamide dimethyl acetal to yield γ,δ-unsaturated amides[8]. It operates under neutral conditions, making it excellent for acid- or base-sensitive molecules, but the resulting amides are generally more difficult to derivatize than the esters produced by the Johnson-Claisen method[8].

Divergent synthetic pathways from allylic alcohols using different Claisen rearrangement variants.

Quantitative Performance Comparison

Feature/Variant	Johnson-Claisen	Ireland-Claisen	Eschenmoser-Claisen
Starting Material	Allylic Alcohol + Orthoester	Allyl Ester	Allylic Alcohol + Amide Acetal
Catalyst/Reagent	Weak Acid (e.g., Propionic Acid)[3]	Strong Base (LDA) + TMSCl[3]	None (Neutral)[7]
Reaction Temperature	100 °C to 200 °C[3]	-78 °C (Enolization) to RT[3]	100 °C to 150 °C[8]
Primary Product	γ,δ-Unsaturated Ester[4]	γ,δ-Unsaturated Acid[7]	γ,δ-Unsaturated Amide[8]
Stereocontrol	High (E-alkene preference)[1]	Very High (Solvent-dependent)[7]	High (E-alkene preference)
Operational Pros	Cheap reagents, easy setup, highly versatile ester product[2].	Mild temperatures, predictable enolate geometry[7].	Neutral conditions, highly robust[7].
Operational Cons	Requires harsh heating, requires removal of alcohol byproduct[6].	Requires strictly anhydrous, cryogenic, and strong basic conditions[7].	Amides are harder to hydrolyze/reduce than esters.

Note: Microwave-assisted heating can dramatically reduce Johnson-Claisen reaction times from 10–120 hours down to minutes while improving overall yields[3].

Experimental Methodology: Self-Validating Protocol for Johnson-Claisen Rearrangement

The following protocol outlines the synthesis of ethyl 5-methyl-4-hexenoate from 3-methyl-2-buten-1-ol, demonstrating a standard Johnson-Claisen rearrangement[2]. This procedure is designed as a self-validating system, ensuring that causality and reaction progress can be monitored at every step.

Reagents:

• 3-Methyl-2-buten-1-ol (1.0 equiv)[2]

• Triethyl orthoacetate (5.0 - 10.0 equiv)[2]

• Propionic acid (0.1 - 0.3 equiv)[2]

Step-by-Step Procedure:

• Setup and Initiation: To a round-bottom flask equipped with a magnetic stirrer and a distillation apparatus (or Dean-Stark trap), add 3-methyl-2-buten-1-ol and a significant excess of triethyl orthoacetate[2].

  • Causality: The excess orthoester acts as both the reactant and the solvent, driving the equilibrium toward the mixed acetal intermediate.

• Catalysis and Heating: Add the catalytic amount of propionic acid. Heat the reaction mixture to 110–140 °C[2].

  • Causality: Propionic acid protonates the orthoester to initiate the exchange. Heating is required to overcome the activation energy of the [3,3]-sigmatropic shift[4].

• Equilibrium Driving: As the reaction proceeds, ethanol is generated as a byproduct. Continuously distill off the ethanol.

  • Causality: Removing the low-boiling alcohol prevents the reverse reaction, forcing the formation of the ketene acetal[6].

• Reaction Monitoring (Validation): Monitor the reaction via Gas Chromatography-Mass Spectrometry (GC-MS) or Thin-Layer Chromatography (TLC)[2]. The disappearance of the allylic alcohol and the emergence of a less polar spot (the ester) validates the progression of the sigmatropic shift.

• Quenching and Workup: Once complete, cool the mixture to room temperature. Remove the excess triethyl orthoacetate under reduced pressure. Dilute the residue with diethyl ether and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO3) and brine[2].

  • Causality: The NaHCO3 wash neutralizes the propionic acid catalyst, preventing unwanted side reactions during purification[2].

• Purification: Dry the organic layer over anhydrous MgSO4, filter, and concentrate. Purify the crude product via silica gel column chromatography (hexane/ethyl acetate) to afford pure ethyl 5-methyl-4-hexenoate[2].

Conclusion

The Johnson-Claisen rearrangement remains a cornerstone of synthetic organic chemistry. By utilizing cheap, readily available orthoesters and weak acid catalysts, it bypasses the need for the hazardous cryogenic and strongly basic conditions required by the Ireland-Claisen variant, and avoids the difficult-to-cleave amides produced by the Eschenmoser-Claisen variant. When paired with modern techniques like microwave irradiation or continuous flow, its historical drawback of long, high-temperature reaction times is effectively neutralized, cementing its status as a highly advantageous method for stereoselective C-C bond formation.

References

• Review Article RECENT DEVELOPMENT IN THE ORTHOESTER JOHNSON-CLAISEN REARRANGEMENT AND APPLICATION. bioinfopublication.org.
• Johnson-Claisen Rearrangement with 3-Methyl-2-buten-1-ol for C-C Bond Formation. Benchchem.
• Claisen rearrangement - Wikipedia. Wikipedia.
• Johnson-Claisen rearrangement. Name-Reaction.com.
• Claisen Rearrangement over the Past Nine Decades. Chemical Reviews.
• Claisen Rearrangement. Chemistry LibreTexts.
• Experimental and Computational Investigations into the Benzyl-Claisen Rearrangement. UQ eSpace.
• Ireland-Claisen Rearrangement. Chem-Station Int. Ed.

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A Researcher's Guide to Confirming the Stereochemistry of γ,δ-Unsaturated Esters

The precise three-dimensional arrangement of atoms within a molecule, its stereochemistry, is a critical determinant of its biological activity and physical properties. For researchers in drug development and natural product synthesis, the unambiguous assignment of stereochemistry for chiral molecules such as γ,δ-unsaturated esters is paramount. This guide provides an in-depth comparison of the most effective analytical techniques for this purpose, grounded in experimental data and practical insights. We will delve into the causality behind experimental choices, ensuring each described protocol is a self-validating system.

The Challenge of Stereochemistry in γ,δ-Unsaturated Esters

γ,δ-Unsaturated esters are a common structural motif in a wide array of biologically active compounds. The presence of one or more stereocenters, coupled with the geometric isomerism of the double bond, gives rise to a multitude of possible stereoisomers. Distinguishing between these isomers is a non-trivial analytical challenge that requires a carefully chosen set of techniques.

Comparative Analysis of Key Analytical Techniques

The determination of stereochemistry can be approached through several powerful analytical methods. The choice of technique is often dictated by the nature of the sample, the amount of material available, and the specific stereochemical question being addressed (relative vs. absolute configuration).

Technique	Primary Output	Sample Requirement	Time Requirement	Key Advantages	Limitations
NMR Spectroscopy (Mosher's Method)	¹H or ¹⁹F NMR spectra of diastereomeric esters	~5 mg	4-8 hours	Determines absolute configuration; applicable to a wide range of secondary alcohols.	Requires derivatization; can be complex to interpret for flexible molecules.
Single-Crystal X-ray Crystallography	3D molecular structure	< 1 mg (single crystal)	6-24 hours for data collection[1]	Unambiguous and definitive determination of absolute configuration.[1]	Requires a high-quality single crystal, which can be challenging to obtain.[1][2][3]
Chiroptical Methods (VCD/ECD)	Circular dichroism spectrum	1-10 mg	1-4 hours	Determines absolute configuration in solution; suitable for non-crystalline samples.[4]	Requires a chromophore near the stereocenter; interpretation often relies on computational modeling.[1]
Chiral Chromatography (HPLC/GC)	Chromatogram with separated enantiomers	High sensitivity, suitable for trace analysis	Varies with method	Excellent for determining enantiomeric excess (ee).	Does not directly provide absolute configuration without a known standard.[5]

In-Depth Methodologies and Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Mosher's Ester Method

NMR-based methods, particularly the modified Mosher's method, are workhorses for determining the absolute configuration of chiral secondary alcohols, which can be obtained from the hydrolysis of the corresponding esters.[6][7] This technique involves the formation of diastereomeric esters by reacting the alcohol with the (R) and (S) enantiomers of α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA).[6] The differing spatial arrangements of the phenyl group in the two diastereomers lead to distinct chemical shifts for nearby protons, allowing for the assignment of the absolute configuration.[8]

Caption: Workflow for Mosher's ester analysis.

• Hydrolysis of the Ester: Hydrolyze the γ,δ-unsaturated ester to the corresponding chiral alcohol using standard conditions (e.g., LiOH in THF/water). Purify the alcohol by column chromatography.

• Preparation of (R)- and (S)-MTPA Esters:

  • In two separate, dry NMR tubes, dissolve approximately 2.5 mg of the chiral alcohol in 0.5 mL of anhydrous deuterated chloroform (CDCl₃).

  • To one tube, add a slight molar excess of (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl) and a hindered base (e.g., pyridine or DMAP).

  • To the second tube, add a slight molar excess of (S)-(+)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-MTPA-Cl) and the same base.

  • Allow the reactions to proceed to completion at room temperature (typically 2-6 hours).[5]

• NMR Analysis:

  • Acquire ¹H NMR spectra for both the (R)- and (S)-MTPA ester samples.[2]

  • Assign the proton signals flanking the ester linkage. 2D NMR techniques like COSY and HSQC can be invaluable for unambiguous assignment.[1][8]

• Data Analysis and Configuration Assignment:

  • Calculate the chemical shift difference (Δδ) for each corresponding proton using the formula: Δδ = δS - δR.[1]

  • Apply the Mosher model: Protons on one side of the MTPA plane will exhibit positive Δδ values, while those on the other side will have negative Δδ values. This spatial correlation allows for the determination of the absolute configuration.[1][6]

Single-Crystal X-ray Crystallography: The Gold Standard

When a suitable single crystal can be obtained, X-ray crystallography provides the most definitive and unambiguous determination of a molecule's three-dimensional structure, including its absolute stereochemistry.[1] The primary challenge lies in the crystallization of the compound, which can sometimes be a significant hurdle.[2][3]

Caption: Workflow for single-crystal X-ray crystallography.

• Crystal Growth: This is often the most critical and challenging step. Systematically screen a wide range of solvents, solvent combinations, and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling). For difficult-to-crystallize compounds, co-crystallization with a suitable host molecule can be a powerful strategy.[3]

• Data Collection: Mount a suitable single crystal on the diffractometer. Collect the diffraction data, ensuring to measure Friedel pairs for the determination of absolute configuration.

• Structure Solution and Refinement: Process the collected data and solve the crystal structure using direct methods or Patterson methods. Refine the structural model against the experimental data.

• Absolute Configuration Determination: The absolute configuration is typically determined using the Flack parameter, which should refine to a value close to 0 for the correct enantiomer.[9]

Chiroptical Methods: Vibrational and Electronic Circular Dichroism

Chiroptical techniques, such as Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD), measure the differential absorption of left and right circularly polarized light by a chiral molecule.[4][10] These methods are particularly valuable for determining the absolute configuration of molecules in solution, thus circumventing the need for crystallization.[4] The experimental spectrum is compared to a theoretically calculated spectrum for a known absolute configuration to make the assignment.

Caption: Logic of absolute configuration determination with VCD/ECD.

• Sample Preparation: Dissolve 1-10 mg of the γ,δ-unsaturated ester in a suitable solvent that is transparent in the spectral region of interest.

• Spectral Acquisition: Record the VCD or ECD spectrum of the sample.

• Computational Modeling:

  • Perform a conformational search for the molecule using computational chemistry software.

  • For each low-energy conformer, calculate the theoretical VCD or ECD spectrum for one enantiomer (e.g., the R enantiomer).

  • Generate a Boltzmann-averaged spectrum based on the relative energies of the conformers.

• Spectral Comparison and Assignment: Compare the experimental spectrum with the calculated spectrum. A good match allows for the confident assignment of the absolute configuration. The spectrum of the other enantiomer will be a mirror image.[4]

Conclusion: An Integrated Approach

For the unambiguous confirmation of the stereochemistry of γ,δ-unsaturated esters, a multi-faceted approach is often the most robust. While chiral chromatography is indispensable for assessing enantiomeric purity, it falls short of assigning absolute configuration. Mosher's method provides a reliable means for determining the absolute configuration of related chiral alcohols. For the most definitive assignment, single-crystal X-ray crystallography is unparalleled, provided a suitable crystal can be obtained.[1] In cases where crystallization is problematic, VCD and ECD offer a powerful alternative for determining the absolute configuration in solution. By judiciously selecting and combining these techniques, researchers can confidently elucidate the complex stereochemical landscape of γ,δ-unsaturated esters, a critical step in advancing drug discovery and chemical synthesis.

References

• How does the Mosher ester method allow determination of absolute configuration of secondary alcohols - Chemistry Stack Exchange. (2017, June 25). Chemistry Stack Exchange. Available from: [Link]

• Shao, C., et al. (2022). Configuration Determinations of Flexible Marine Natural Products. Encyclopedia, 2(2), 1073-1095. Available from: [Link]

• Ferreira, V. F., et al. (2002). Utilization of 1H NMR in the determination of absolute configuration of alcohols. Journal of the Brazilian Chemical Society, 13(6), 742-753. Available from: [Link]

• Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray Crystallography to determine absolute configuration (II). Chirality, 20(5), 681-690. Available from: [Link]

• Hoveyda, A. H., et al. (2011). Synthesis of Linear (Z)-α,β-Unsaturated Esters by Catalytic Cross-Metathesis. The Influence of Acetonitrile. Journal of the American Chemical Society, 133(18), 7064-7067. Available from: [Link]

• Schneebeli, S. T., et al. (2020). Absolute Configuration of Small Molecules by Co-Crystallization. Angewandte Chemie International Edition, 59(38), 16374-16378. Available from: [Link]

• Spyros, A., & Dais, P. (2009). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Molecules, 14(7), 2588-2621. Available from: [Link]

• Polavarapu, P. L. (2018). Absolute configuration of complex chiral molecules. Spark904. Available from: [Link]

• O'Connor, P. D., et al. (2023). Organocatalytic Asymmetric Peroxidation of γ,δ-Unsaturated β-Keto Esters—A Novel Route to Chiral Cycloperoxides. Molecules, 28(11), 4353. Available from: [Link]

• Synthesis of unsaturated esters, amides and carboxylic acids. (n.d.). Organic Chemistry Portal. Available from: [Link]

• Company, R. S. (2015). ENANTIOSELECTIVE SYNTHESIS OF UNSATURATED γ-LACTAMS. Revista de la Real Academia de Ciencias Exactas, Físicas y Naturales. Serie A. Matemáticas, 109(1), 125-136. Available from: [Link]

• Görög, S. (2003). A review of the application of chiroptical methods to analytical chemistry. Journal of Pharmaceutical and Biomedical Analysis, 32(4-5), 639-651. Available from: [Link]

• Gopi, H. N., et al. (2011). Synthesis of α, β-unsaturated γ-amino esters with unprecedented high (E)-stereoselectivity and their conformational analysis in peptides. Organic & Biomolecular Chemistry, 9(19), 6566-6574. Available from: [Link]

• Determination of relative stereochemistry. (2009, January 28). NMR Wiki. Available from: [Link]

• Ulyanenkov, A., et al. (2021). Determination of Absolute Structure of Chiral Crystals Using Three-Wave X-ray Diffraction. Symmetry, 13(11), 2162. Available from: [Link]

• Lesot, P., et al. (2008). Combined Analysis of C-18 Unsaturated Fatty Acids Using Natural Abundance Deuterium 2D NMR Spectroscopy in Chiral Oriented Solvents. Analytical Chemistry, 80(7), 2464-2473. Available from: [Link]

• Görög, S. (2003). A review of the application of chiroptical methods to analytical chemistry. Journal of Pharmaceutical and Biomedical Analysis, 32(4-5), 639-651. Available from: [Link]

• Part 7: Analytical Techniques for Stereochemistry. (2025, September 21). Chiralpedia. Available from: [Link]

• Piers, W. E., et al. (2015). α,β-unsaturated esters. Royal Society of Chemistry. Available from: [Link]

• Hesse, M., et al. (2008). 6 Chirooptical Methods. In Spectroscopic Methods in Organic Chemistry (pp. 105-122). Georg Thieme Verlag. Available from: [Link]

• Seco, J. M., et al. (2004). Determining the Absolute Stereochemistry of Secondary/Secondary Diols by 1 H NMR: Basis and Applications. The Journal of Organic Chemistry, 69(24), 8259-8266. Available from: [Link]

• How to Determine the R and S Configuration. (2025, July 23). Chemistry Steps. Available from: [Link]

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Mechanistic comparison between Cope and Claisen rearrangements.

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, Drug Development Professionals

Executive Summary

In the architectural design of complex pharmacophores, [3,3]-sigmatropic rearrangements represent a high-precision toolset for carbon-carbon bond formation. While the Cope and Claisen rearrangements share a fundamental orbital symmetry lineage, their thermodynamic profiles and synthetic utility differ radically.

This guide objectively compares these two methodologies, focusing on their application in drug discovery. The Claisen rearrangement is often the superior choice for irreversible, stereocontrolled bond construction due to the thermodynamic sink provided by carbonyl formation. However, the Anionic Oxy-Cope variant has emerged as a powerhouse for ring-expansion strategies (e.g., medium-sized rings), offering rate accelerations of up to

over the neutral thermal process.

Mechanistic Architecture

Both transformations proceed via a concerted, suprafacial [3,3]-sigmatropic shift. The reaction is governed by Woodward-Hoffmann rules, allowing a thermally induced reorganization of the

-system.[1][2]

2.1 Transition State Geometry

The stereochemical outcome is dictated by the transition state (TS) geometry. Both reactions overwhelmingly prefer a chair-like TS over a boat-like TS (typically by

6 kcal/mol) to minimize 1,3-diaxial interactions, unless conformational constraints (e.g., cyclic substrates) force a boat geometry.

Key Implication: This ordered TS allows for the predictable transfer of chirality from the starting material to the product—a critical requirement for enantioselective drug synthesis.

2.2 Thermodynamic Driving Forces

• Cope Rearrangement: Often reversible.[3] The starting 1,5-diene and product 1,5-diene have similar ground-state energies (

  ). Successful application requires a driving force, such as strain relief (e.g., divinylcyclopropane cycloheptadiene) or conjugation with an external group.

• Claisen Rearrangement: Irreversible. The transformation of an allyl vinyl ether into a

  -unsaturated carbonyl exchanges a C-O -bond for a stronger C=O -bond. This exothermicity ( kcal/mol) drives the reaction to completion.

2.3 Visualization of Mechanism

The following diagram illustrates the orbital correlation and the preference for the chair-like transition state.

Caption: Comparative flux of Cope vs. Claisen rearrangements through the preferred chair-like transition state.

Performance Matrix: Head-to-Head Comparison

The following table summarizes the key performance metrics relevant to synthetic planning.

Feature	Cope Rearrangement	Claisen Rearrangement	Anionic Oxy-Cope
Substrate Class	1,5-Dienes	Allyl Vinyl Ethers	3-Hydroxy-1,5-dienes
Activation Energy	High (~34 kcal/mol)	Moderate (~30 kcal/mol)	Very Low (< 20 kcal/mol)
Typical Temp.	> 150°C	100–140°C	0°C – 25°C
Reversibility	Reversible (Equilibrium)	Irreversible	Irreversible (Tautomerization)
Driving Force	Strain relief / Conjugation	C=O Bond Formation	Enolate formation Ketone
Catalysis	Pd(II) or Hg(II) (Rare)	Lewis Acids (Al, B, Zn)	Base (KH, 18-crown-6)
Stereocontrol	High (Chair TS)	High (Chair TS)	High (Chair TS)
Drug Application	Ring expansion (8+ membered)	Side-chain installation	Macrocycle synthesis

Strategic Variants in Synthesis

To overcome the high thermal requirements of the standard Cope, two variants are critical for pharmaceutical applications:

4.1 The Anionic Oxy-Cope

By placing a hydroxyl group at C3 and deprotonating it (using KH/18-crown-6), the reaction rate accelerates by a factor of

to .

• Mechanism: The alkoxide anion destabilizes the ground state and stabilizes the transition state via donor-acceptor interactions.

• Result: The immediate product is an enolate, which upon protonation tautomerizes to a ketone.[4][5] This step provides a massive thermodynamic sink, rendering the reaction irreversible and high-yielding.

4.2 The Ireland-Claisen

This variant converts an allyl ester into a silyl ketene acetal (using LDA/TMSCl), which then rearranges at temperatures often below 0°C (or mild heat).

• Utility: It allows for the synthesis of

  -unsaturated carboxylic acids with exquisite control over relative stereochemistry (syn/anti) by controlling the geometry (E/Z) of the silyl ketene acetal intermediate.

Experimental Protocols

5.1 Protocol A: Anionic Oxy-Cope Rearrangement

Best for: Constructing medium-sized rings (8-10 membered) or complex bicyclic cores.

Reagents: Potassium Hydride (KH), 18-Crown-6, Anhydrous THF.

• Preparation: Wash commercially available KH (35% dispersion in oil) with anhydrous pentane (

  ) under Argon to remove mineral oil. Dry under vacuum.

• Setup: Suspend the purified KH (1.2 - 2.0 equiv) in anhydrous THF in a flame-dried flask. Add 18-crown-6 (1.0 - 2.0 equiv) to complex the potassium cation, creating a "naked" alkoxide.

• Initiation: Cool the suspension to 0°C. Cannulate a solution of the 3-hydroxy-1,5-diene substrate (1.0 equiv) in THF dropwise into the KH suspension.

  • Observation: Hydrogen gas evolution will occur. Ensure proper venting.

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature. Monitor via TLC/LC-MS. Most anionic oxy-Copes complete within 1–4 hours at RT.

• Quench: Cool to 0°C and quench carefully with saturated aqueous

  or wet THF.

• Workup: Extract with

  , wash with brine, dry over , and concentrate.

5.2 Protocol B: Lewis Acid-Catalyzed Claisen

Best for: Sensitive substrates where high thermal stress (>150°C) causes decomposition.

Reagents: 1.1 equiv Aluminum organometallic (e.g., MABR - methylaluminum bis(4-bromo-2,6-di-tert-butylphenoxide)) or simple Lewis acids like

.

• Setup: Dissolve the allyl vinyl ether in anhydrous

  under inert atmosphere at -78°C.

• Catalysis: Add the Lewis Acid catalyst dropwise.

• Reaction: Allow to warm to -20°C or 0°C depending on substrate reactivity.

• Rationale: The Lewis acid coordinates to the ethereal oxygen, lowering the activation energy (

  ) by polarizing the C-O bond, facilitating the [3,3]-shift.

Case Studies in Drug Development

6.1 Morphine (Opioid Analgesic)

The synthesis of the morphinan core is a classic challenge.

• Method: Sequential Claisen Rearrangements .[6][7][8]

• Application: In the Tanimoto/Chida synthesis, a double Claisen rearrangement strategy was employed on an allylic vicinal diol. This cascade efficiently installed the quaternary carbon center at C13 and the C14 stereocenter, which are critical for the rigid 3D structure of morphine [1].

• Why Claisen? The irreversibility was essential to lock in the quaternary center in a crowded environment.

6.2 Periplanone B (Bioactive Pheromone)

While not a drug, this synthesis by Stuart Schreiber is the textbook validation of the Anionic Oxy-Cope.

• Method: Anionic Oxy-Cope Rearrangement .[2][9][10][11]

• Application: A divinylcyclohexanol derivative was treated with KH. The reaction expanded the 6-membered ring into a 10-membered germacranoid ring containing a specific cis,trans-diene configuration [2].

• Why Oxy-Cope? A standard thermal Cope would have required temperatures >200°C, likely polymerizing the sensitive diene system. The anionic variant proceeded at mild temperatures with complete stereocontrol.

6.3 Asenapine (Antipsychotic)

Used for treating schizophrenia and bipolar disorder.[12]

• Method: Ireland-Claisen Rearrangement .[13][14]

• Application: The synthesis involves an Ireland-Claisen rearrangement of an allyl ester to form the

  -unsaturated acid.[15] This step is crucial for establishing the trans-relationship of the substituents on the pyrrolidine ring precursor [3].

Decision Guide for Method Selection

Caption: Decision tree for selecting the optimal [3,3]-sigmatropic rearrangement based on synthetic goals.

References

• Tanimoto, H., Saito, R., & Chida, N. (2013). Synthesis of (-)-Morphine: Application of Sequential Claisen/Claisen Rearrangement of an Allylic Vicinal Diol. Chemistry – A European Journal, 19(1), 264-269.[7] Link

• Schreiber, S. L., & Santini, C. (1984).[9][10] Cyclobutene bridgehead olefin route to the American cockroach sex pheromone, periplanone B. Journal of the American Chemical Society, 106(14), 4038-4039. Link

• Chintakunta, V. K., Akella, V., & Vedula, M. S. (2016). The Ireland-Claisen Rearrangement Strategy Towards the Synthesis of the Schizophrenia Drug, (+)-asenapine.[12][13] Organic & Biomolecular Chemistry, 14, 1332-1337.[13] Link

• Evans, D. A., & Golob, A. M. (1975).[9] [3,3] Sigmatropic rearrangements of 1,5-diene alkoxides. The powerful accelerating effects of the alkoxide substituent. Journal of the American Chemical Society, 97(16), 4765-4766. Link

Sources

• 1. Cope rearrangement - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of (-)-morphine: application of sequential Claisen/Claisen rearrangement of an allylic vicinal diol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 10. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 11. scribd.com [scribd.com]
• 12. The Ireland–Claisen rearrangement strategy towards the synthesis of the schizophrenia drug, (+)-asenapine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. The Ireland-Claisen rearrangement strategy towards the synthesis of the schizophrenia drug, (+)-asenapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Ireland-Claisen rearrangement | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Optimizing Carbon-Carbon Bond Formation: A Comparative Guide to Acid Catalysts in Orthoester Rearrangements

The Johnson-Claisen rearrangement is a cornerstone of modern organic synthesis, enabling the highly stereoselective construction of carbon-carbon bonds. By reacting an allylic alcohol with an orthoester under acidic conditions, chemists can reliably generate γ,δ-unsaturated esters—critical intermediates in the total synthesis of complex natural products and active pharmaceutical ingredients (APIs)[1][2].

However, the efficiency of this transformation is entirely dictated by the choice of the acid catalyst. A poorly selected catalyst can lead to sluggish reaction rates, thermal decomposition of sensitive substrates, or a cascade of competitive side reactions. This guide provides an in-depth, mechanistic comparison of acid catalysts used in orthoester rearrangements, supported by empirical data and self-validating experimental protocols.

Mechanistic Causality: The Role of the Acid Catalyst

To understand why different catalysts yield drastically different results, we must examine the causality of the reaction mechanism. The acid catalyst performs two distinct functions before the actual carbon-carbon bond formation occurs:

• Protonation & Exchange: The acid protonates an alkoxy group on the orthoester, leading to the elimination of an alcohol molecule and the formation of a highly electrophilic dialkoxycarbenium (oxonium) ion. The allylic alcohol attacks this intermediate to form a mixed orthoester[3][4].

• Elimination to Ketene Acetal: A second protonation and elimination event removes another alcohol molecule, generating an unstable ketene dialkyl acetal[2].

Only after these acid-catalyzed steps does the system undergo the thermally driven, concerted [3,3]-sigmatropic shift to form the γ,δ-unsaturated ester[1].

Mechanistic pathway of the acid-catalyzed Johnson-Claisen rearrangement.

Comparative Evaluation of Acid Catalysts

The partition between the desired [3,3]-sigmatropic shift and competitive side reactions is governed by the catalyst's pKa, nucleophilicity, and the applied thermal energy.

Propionic Acid: The Industry Standard

Propionic acid (pKa ~4.88) remains the gold standard for the Johnson-Claisen rearrangement[1][5]. As a weak Brønsted acid, it provides a low steady-state concentration of the reactive oxonium ion, preventing runaway intermolecular reactions. Crucially, its boiling point (141 °C) allows it to act as both a catalyst and an internal temperature regulator. The reaction can be refluxed steadily while the lower-boiling byproduct alcohol (e.g., ethanol, bp 78 °C) is continuously distilled off, driving the equilibrium forward[2][6].

p-Toluenesulfonic Acid (pTSA) & PPTS

Stronger acids like pTSA (pKa -2.8) generate high concentrations of oxonium ions. If the reaction temperature is not high enough to immediately drive the [3,3]-shift, these intermediates are trapped intermolecularly, leading to severe side reactions such as etherification. Pyridinium p-toluenesulfonate (PPTS) offers a milder alternative (pKa ~5.2), often utilized for thermosensitive substrates where standard propionic acid conditions cause decomposition[7].

Solid Acids: Montmorillonite KSF

Solid acid catalysts like Montmorillonite KSF have gained traction, particularly in microwave-assisted protocols[1]. They allow for rapid reaction rates and easy catalyst recovery. However, at ambient temperatures, solid acids heavily favor the formation of unsymmetrical ethers and O-acetylated byproducts rather than the Claisen product.

Quantitative Catalyst Comparison

Catalyst	pKa / Acid Type	Typical Temp (°C)	Reaction Time	Yield Profile	Primary Side Reactions
Propionic Acid	4.88 (Weak Brønsted)	140–200	10–120 h	High (70-90%)	Minimal (if byproduct is distilled)
pTSA	-2.8 (Strong Brønsted)	80–110	2–12 h	Moderate (40-60%)	Etherification, Hydrolysis
PPTS	5.2 (Mild Brønsted)	100–140	12–48 h	Good (60-80%)	Incomplete conversion
Montmorillonite KSF	Solid Acid	Microwave / 100	0.5–3 h	Excellent (80-95%)	O-acetylation (at low temp)

Navigating Competitive Side Reactions

Why do strong acids fail at lower temperatures? The causality lies in the kinetic stability of the intermediates. The formation of the mixed acetal and the ketene acetal has a relatively low activation barrier, but the concerted [3,3]-sigmatropic shift requires significant thermal energy (typically >130 °C).

If a strong acid or a highly active solid surface (like SiO2 or KSF at room temperature) is used, the oxonium intermediate persists. Instead of rearranging, it undergoes intermolecular nucleophilic attack by another equivalent of the allylic alcohol, forming dimerized ethers or unsymmetrical ethers . Furthermore, orthoesters can act as acylating agents under these conditions, leading to O-acetylation of the starting alcohol. Therefore, thermal energy must be strictly paired with catalyst activity.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and high scientific integrity, the following protocols are designed as self-validating systems. Physical and analytical indicators are embedded within the steps to confirm mechanistic progression.

Decision matrix and workflow for selecting acid catalysts in orthoester rearrangements.

Protocol A: Standard Propionic Acid-Catalyzed Rearrangement

Best for: Structurally robust allylic alcohols requiring high conversion.

• Reaction Setup: In a thoroughly dried round-bottom flask, combine the allylic alcohol (1.0 equiv) and triethyl orthoacetate (5.0–7.0 equiv). Add propionic acid (0.1 equiv) as the catalyst[2][6].

• Distillation Assembly: Equip the flask with a short-path distillation head or a Dean-Stark trap.

• Thermal Activation: Heat the mixture to 140–150 °C.

• Self-Validation (Physical): Monitor the distillation head temperature. The continuous evolution and distillation of ethanol (head temp ~78 °C) physically validates that the forward orthoester exchange is occurring. If the head temperature drops while the pot temperature remains high, the exchange is either complete or stalled.

• Analytical Monitoring: After 12 hours, sample the reaction. GC-MS should show the disappearance of the allylic alcohol mass and the appearance of the γ,δ-unsaturated ester.

• Workup: Cool to room temperature, neutralize the propionic acid with saturated aqueous NaHCO3, extract with ethyl acetate, dry over MgSO4, and purify via silica gel chromatography.

Protocol B: Microwave-Assisted KSF-Catalyzed Rearrangement

Best for: Thermosensitive substrates or rapid library generation.

• Reaction Setup: In a microwave-safe reaction vial, combine the allylic alcohol (1.0 equiv), triethyl orthoacetate (3.0 equiv), and Montmorillonite KSF clay (20% w/w relative to the alcohol)[1][6].

• Microwave Irradiation: Seal the vial and irradiate at 100 °C for 30–60 minutes.

• Self-Validation (Analytical): Perform TLC analysis (Hexanes/EtOAc). The disappearance of the starting material validates conversion, but GC-MS is strictly required here to differentiate the desired Claisen product from potential O-acetylated byproducts (which often co-elute on TLC).

• Workup: Filter the reaction mixture through a pad of Celite to remove the solid KSF catalyst. Concentrate the filtrate under reduced pressure and purify directly.

References

• Claisen rearrangement - Wikipedia Wikipedia URL
• Johnson-Claisen Rearrangement - J&K Scientific LLC J&K Scientific URL
• Johnson-Claisen Rearrangement with 3-Methyl-2-buten-1-ol for C-C Bond Formation Benchchem URL
• Reaction of orthoesters with alcohols in the presence of acidic catalysts: A study NIScPR URL
• Chemical Reviews (ACS)
• Applications of alkyl orthoesters as valuable substrates in organic transformations RSC Publishing URL
• Accounts of Chemical Research (ACS)
• RECENT DEVELOPMENT IN THE ORTHOESTER JOHNSON-CLAISEN REARRANGEMENT AND APPLICATION Bioinfo Publication URL

Sources

• 1. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. bioinfopublication.org [bioinfopublication.org]
• 7. Applications of alkyl orthoesters as valuable substrates in organic transformations, focusing on reaction media - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05276K [pubs.rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling (E,E)-Di-1-propenyl methyl orthoacetate

Executive Summary & Chemical Profile

(E,E)-Di-1-propenyl methyl orthoacetate (C9H16O3) is a highly reactive, moisture-sensitive orthoester[1][2]. In pharmaceutical development and complex organic synthesis, it is primarily employed as a critical reagent in the Johnson-Claisen rearrangement . This [3,3]-sigmatropic rearrangement converts allylic alcohols into γ,δ-unsaturated esters, effectively extending the carbon chain by two atoms.

While highly valuable, orthoacetates present significant laboratory hazards. They are highly flammable liquids that readily hydrolyze in the presence of ambient moisture or trace acids to form corresponding esters and alcohols[3][4]. This guide provides the authoritative standard operating procedure (SOP) for the safe handling, experimental execution, and disposal of this reagent, ensuring both scientific integrity and personnel safety.

Risk Assessment & Hazard Matrix

Understanding the causality behind chemical hazards is essential for effective risk mitigation. The following table summarizes the quantitative and qualitative hazard data associated with orthoacetates[3][4].

Hazard Category	GHS Classification	Causal Mechanism	Mitigation Strategy
Flammability	Category 2 (Highly Flammable)	High vapor pressure and low flash point allow vapors to travel to ignition sources and flash back.	Handle exclusively in a fume hood; use spark-proof tools and grounded equipment.
Toxicity / Irritation	Category 2 (Skin), Category 2A (Eye)	Chemical interaction with lipid bilayers causes defatting and severe localized irritation.	Wear appropriate PPE (Nitrile gloves, ANSI goggles, Face shield).
Reactivity	Moisture Sensitive	Acid-catalyzed hydrolysis generates alcohol byproducts, causing pressure buildup in sealed vessels.	Store under inert gas (Argon/N2); use Schlenk line and air-free techniques.

Required Personal Protective Equipment (PPE)

Every piece of PPE serves as a self-validating barrier against the specific chemical properties of (E,E)-Di-1-propenyl methyl orthoacetate. Standard safety protocols for flammable liquids must be strictly adhered to[5][6].

• Eye and Face Protection: ANSI Z87.1-compliant tight-fitting safety goggles are mandatory[6]. Causality: Orthoesters cause immediate and severe corneal irritation upon contact[4]. If the reaction is scaled up or poses a splashing/explosion risk outside the protective sash of a fume hood, a full face shield must be added[5].

• Hand Protection: Standard nitrile gloves (minimum 4 mil thickness) must be used to prevent incidental contact[5]. Causality: Nitrile provides an adequate short-term barrier against organic esters. However, for spill handling (>50 mL), double-gloving or the use of heavy-gauge neoprene gloves is required, as prolonged exposure will allow the solvent to permeate thin nitrile[5].

• Body Protection: A Flame-Resistant (FR) lab coat (e.g., Nomex), full-length pants, and closed-toe, non-porous shoes[5]. Causality: Due to the Category 2 flammability of the reagent, standard cotton or polyester lab coats pose a severe fire hazard if vapors are ignited by a static discharge[3].

Experimental Protocol: The Johnson-Claisen Rearrangement

To ensure scientific accuracy and safety, the following step-by-step methodology must be used when employing (E,E)-Di-1-propenyl methyl orthoacetate in a Johnson-Claisen rearrangement workflow.

Step 1: Pre-Reaction Setup & Purging

• Oven-dry all glassware (round-bottom flask, distillation head, condenser) at 120°C for at least 2 hours.

• Assemble the apparatus hot and cool it under a continuous stream of dry Argon or Nitrogen. Causality: Trace ambient moisture will prematurely hydrolyze the orthoacetate, destroying the reagent and preventing the formation of the critical ketene acetal intermediate.

Step 2: Reagent Transfer

• Using an air-free syringe technique, purge the syringe with inert gas three times.

• Draw the required volume of (E,E)-Di-1-propenyl methyl orthoacetate.

• Transfer the reagent into the reaction vessel containing the allylic alcohol substrate.

Step 3: Reaction Execution

• Add a catalytic amount of a weak organic acid (e.g., propionic acid) to the mixture.

• Heat the reaction mixture (typically 100–140°C, depending on the specific substrate) while actively distilling off the byproduct alcohol. Causality: The continuous removal of the alcohol byproduct is thermodynamically required to drive the equilibrium forward. This forces the formation of the mixed orthoester and the subsequent ketene acetal, which then spontaneously undergoes the[3,3]-sigmatropic rearrangement.

Step 4: Quenching & Workup

• Cool the reaction vessel to room temperature.

• Slowly add saturated aqueous sodium bicarbonate (NaHCO3) to quench the reaction. Causality: The mild aqueous base neutralizes the acid catalyst and safely hydrolyzes any remaining unreacted orthoacetate without generating excessive exothermic heat.

Visualizations

Caption: Chemical pathway of the Johnson-Claisen rearrangement using orthoacetates.

Caption: Step-by-step operational workflow for handling moisture-sensitive orthoacetates.

Emergency Response & Disposal Plan

• Spill Response: Immediately extinguish all sources of ignition and evacuate the spill area[6]. Do NOT use water. Absorb the liquid with an inert material (e.g., dry sand or vermiculite) and place it in a sealed, grounded waste container[4].

• Personnel Exposure:

  • Skin Contact: Take off contaminated clothing immediately. Flush the affected area with water in a safety shower for a minimum of 15 minutes[4][6].

  • Eye Contact: Rinse cautiously with water using an eyewash station for at least 15 minutes. Remove contact lenses if present and easy to do[4][6].

• Waste Disposal: Dispose of the quenched reaction mixture as halogen-free flammable organic waste[3]. Critical Warning: Never mix unquenched orthoacetates with aqueous waste streams. Unquenched reagent will slowly hydrolyze in the waste carboy, generating alcohol vapors that can dangerously pressurize the container[6].

References

• Sarpong Group. "Chemical Class Standard Operating Procedure: Flammable Liquids and Solids." UC Berkeley. Available at: [Link]

• National Institute of Standards and Technology (NIST). "NIST Chemistry WebBook: (E,E) Di-1-propenyl methyl orthoacetate." NIST. Available at: [Link]

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• 2. (E,E) Di-1-propenyl methyl orthoacetate [webbook.nist.gov]
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